Benzotriazole-d4

Core Science & Biosynthesis

Technical Guide: Benzotriazole-d4 in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Benzotriazole-d4, a deuterated analog of benzotriazole (B28993), focusing on its core properties and application as an internal standard in advanced analytical methodologies. This document is intended for researchers, scientists, and professionals in drug development and environmental analysis who require precise and reliable quantification of benzotriazoles.

Core Properties of Benzotriazole-d4

Benzotriazole-d4 is a stable, isotopically labeled version of 1H-Benzotriazole, where four hydrogen atoms on the benzene (B151609) ring have been replaced with deuterium. This substitution results in a compound with a higher molecular weight than its unlabeled counterpart, while retaining similar chemical and physical properties. These characteristics make it an ideal internal standard for quantitative analysis, particularly in mass spectrometry-based methods.

Below is a summary of the key quantitative data for Benzotriazole-d4.

Property	Value	Source(s)
CAS Number	1185072-03-0	[1][2][3]
Molecular Formula	C₆HD₄N₃	[4]
Molecular Weight	123.15 g/mol	[3][4][5][6]
Synonyms	1H-Benzotriazole-4,5,6,7-d4, 4,5,6,7-tetradeuterio-1H-benzotriazole	[5]

Application in Analytical Methodologies

Benzotriazole-d4 is primarily utilized as an internal standard for the quantification of benzotriazole and its derivatives in various matrices, including environmental water samples and biological fluids. Its use helps to correct for variations in instrument response, matrix effects, and sample preparation recovery, thereby ensuring accurate and precise measurements. The most common analytical techniques employing Benzotriazole-d4 are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Protocols

The following are generalized yet detailed methodologies for the analysis of benzotriazoles in water samples using Benzotriazole-d4 as an internal standard. These protocols are based on established analytical practices.

Analysis of Benzotriazoles in Water by LC-MS/MS

This method is suitable for the determination of polar benzotriazoles in drinking and surface water.

a) Sample Preparation: Solid-Phase Extraction (SPE)

• Internal Standard Spiking: Add a known amount of Benzotriazole-d4 solution to the water sample.

• Cartridge Conditioning: Condition a solid-phase extraction cartridge (e.g., Oasis HLB) by passing methanol (B129727) followed by ultrapure water through it.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with ultrapure water to remove any interfering substances.

• Elution: Elute the retained benzotriazoles (including Benzotriazole-d4) from the cartridge using a suitable organic solvent, such as methanol or acetonitrile.

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a specific volume of the mobile phase for LC-MS/MS analysis.

b) LC-MS/MS Analysis

• Chromatographic Separation: Inject the reconstituted sample into an LC system equipped with a suitable column (e.g., a Phenyl-Hexyl column). The separation is typically achieved using a gradient elution with a mobile phase consisting of water and an organic modifier like acetonitrile, both often containing a small amount of an additive like formic acid to improve ionization.

• Mass Spectrometric Detection: The eluent from the LC column is introduced into a tandem mass spectrometer. The instrument is operated in Multiple Reaction Monitoring (MRM) mode to selectively detect and quantify the parent and product ions of the target benzotriazoles and the Benzotriazole-d4 internal standard.

• Quantification: The concentration of each target benzotriazole is determined by comparing the ratio of its peak area to the peak area of Benzotriazole-d4 against a calibration curve prepared with known concentrations of the analytes and a constant concentration of the internal standard.

Analysis of Benzotriazoles in Water by GC-MS

This method is often used for less polar benzotriazole derivatives and can involve a derivatization step to improve volatility.

a) Sample Preparation: Concurrent Derivatization and Dispersive Liquid-Liquid Microextraction (DLLME)

• Sample Buffering: Adjust the pH of the water sample by adding a buffer solution (e.g., disodium (B8443419) phosphate).

• Internal Standard Spiking and Derivatization: Add the Benzotriazole-d4 internal standard. Prepare a mixture containing a disperser solvent (e.g., acetonitrile), an extraction solvent (e.g., toluene), and a derivatizing agent (e.g., acetic anhydride). Rapidly inject this mixture into the water sample. The derivatizing agent will react with the benzotriazoles to form more volatile derivatives.

• Extraction: The DLLME process creates a cloudy solution where fine droplets of the extraction solvent are dispersed throughout the aqueous sample, allowing for rapid extraction of the derivatized analytes.

• Phase Separation: Centrifuge the sample to separate the extraction solvent from the aqueous phase.

• Analysis: Collect the sedimented phase (extraction solvent) for GC-MS analysis.

b) GC-MS Analysis

• Gas Chromatographic Separation: Inject the extract into a GC system equipped with a capillary column suitable for the separation of the derivatized benzotriazoles. The oven temperature is programmed to ramp up to achieve optimal separation.

• Mass Spectrometric Detection: The separated compounds are detected by a mass spectrometer, typically in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.

• Quantification: Similar to the LC-MS/MS method, quantification is based on the ratio of the peak area of the analyte to that of the internal standard (Benzotriazole-d4), referenced against a calibration curve.

Visualized Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of benzotriazoles in environmental water samples using Benzotriazole-d4 as an internal standard with LC-MS/MS.

Caption: General workflow for the LC-MS/MS analysis of benzotriazole derivatives.

Biological Activity of Benzotriazoles

While Benzotriazole-d4 is primarily used as an analytical tool, the broader class of benzotriazole derivatives exhibits a wide range of biological activities. Studies have shown that some benzotriazole compounds can act as antimicrobial agents, anticancer agents by inhibiting protein kinases, and anti-inflammatory agents. Research on the environmental impact of benzotriazoles has indicated that exposure can affect biological pathways. For instance, in mouse liver, exposure to certain benzotriazoles was found to alter the expression of genes related to the inflammatory response and the aryl hydrocarbon receptor pathway. It is important to note that these biological activities are associated with the general class of benzotriazoles and not the deuterated internal standard itself, which is used in minute quantities for analytical purposes.

References

• 1. gsconlinepress.com [gsconlinepress.com]
• 2. acsi-journal.eu [acsi-journal.eu]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. scispace.com [scispace.com]

An In-depth Technical Guide on the Solubility of Benzotriazole-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzotriazole-d4 is the deuterated form of Benzotriazole, a heterocyclic compound widely utilized as a corrosion inhibitor, particularly for copper and its alloys, an anti-fogging agent in photographic emulsions, and a precursor in the synthesis of various chemical compounds. In research and development, especially in pharmaceutical and metabolic studies, deuterated compounds like Benzotriazole-d4 are invaluable as internal standards for mass spectrometry-based quantification, for elucidating metabolic pathways, and for altering pharmacokinetic profiles.

The solubility of a compound is a critical physical property that influences its utility in various applications, from formulation and synthesis to its behavior in biological and environmental systems. This guide provides a comprehensive overview of the expected solubility of Benzotriazole-d4 in a range of common solvents and details a standard protocol for its experimental determination.

Inferred Solubility Profile of Benzotriazole-d4

The solubility of Benzotriazole is influenced by the polarity of the solvent and its ability to engage in hydrogen bonding. While specific quantitative data for Benzotriazole-d4 is sparse, several chemical suppliers offer it as a solution in methanol, indicating good solubility in this solvent.[1][2][3] Qualitative information suggests slight solubility in chloroform (B151607) as well.[4][5]

For a more quantitative understanding, the following table summarizes the mole fraction solubility of non-deuterated Benzotriazole in various solvents at different temperatures. It is anticipated that Benzotriazole-d4 will exhibit very similar solubility. A study by Zhang et al. (2017) provides extensive data on the solubility of Benzotriazole in fourteen different solvents, measured using a static gravimetric method.[6][7] The data reveals that the solubility of Benzotriazole is highest in N,N-dimethylacetamide and lowest in 1,2-dichloroethane (B1671644) among the tested solvents.[6][7] Generally, solubility was observed to increase with rising temperature.[6][7]

Table 1: Mole Fraction Solubility (x) of Benzotriazole in Various Solvents at Different Temperatures (K)

Solvent	268.15 K	273.15 K	278.15 K	283.15 K	288.15 K	293.15 K	298.15 K	303.15 K
Methanol	0.2018	0.2225	0.2448	0.2688	0.2946	0.3225	0.3526	0.3852
Ethanol	0.1613	0.1793	0.1989	0.2201	0.2431	0.2681	0.2952	0.3247
2-Propanol	0.1065	0.1205	0.1358	0.1526	0.1710	0.1911	0.2131	0.2372
1-Butanol	0.1102	0.1245	0.1402	0.1575	0.1765	0.1973	0.2202	0.2453
2-Butanol	0.0883	0.1005	0.1139	0.1285	0.1445	0.1620	0.1811	0.2020
Acetonitrile	0.0901	0.1025	0.1162	0.1313	0.1480	0.1664	0.1867	0.2091
Acetone	0.1655	0.1853	0.2069	0.2305	0.2562	0.2843	0.3150	0.3486
Ethyl Acetate	0.0673	0.0780	0.0900	0.1034	0.1184	0.1351	0.1537	0.1744
Methyl Acetate	0.0911	0.1047	0.1200	0.1370	0.1559	0.1769	0.1999	0.2254
N,N-Dimethylformamide	0.2251	0.2504	0.2781	0.3084	0.3415	0.3777	0.4173	0.4607
N,N-Dimethylacetamide	0.2559	0.2844	0.3155	0.3495	0.3867	0.4274	0.4720	0.5209
1,2-Dichloroethane	0.0051	0.0062	0.0075	0.0091	0.0110	0.0132	0.0158	0.0189
Toluene	0.0094	0.0113	0.0136	0.0163	0.0195	0.0233	0.0278	0.0331
Cyclohexane	0.0006	0.0008	0.0010	0.0012	0.0015	0.0018	0.0022	0.0027

Data extracted from Zhang, C., Wang, J., & Wang, Y. (2017). Solution Thermodynamics of Benzotriazole in Different Pure Solvents. Journal of Chemical & Engineering Data, 62(1), 311-318.

Experimental Protocol for Solubility Determination

To obtain precise solubility data for Benzotriazole-d4, a standardized experimental protocol is required. The static gravimetric method is a reliable and widely used technique.[6][7]

Objective: To determine the equilibrium solubility of Benzotriazole-d4 in a selected solvent at a specific temperature.

Materials and Equipment:

• Benzotriazole-d4 (solid)

• High-purity solvent of choice

• Analytical balance (readability ±0.1 mg)

• Thermostatic water bath or incubator with temperature control (±0.1 K)

• Glass vials or jacketed equilibrium vessel with magnetic stirrers

• Syringe filters (e.g., 0.45 µm PTFE)

• Drying oven or vacuum oven

• Pre-weighed weighing dishes

Methodology:

• Preparation of Saturated Solution:

  • Add an excess amount of solid Benzotriazole-d4 to a known mass of the selected solvent in a glass vial. The presence of undissolved solid is essential to ensure that equilibrium with the saturated solution is achieved.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a thermostatic bath set to the desired temperature.

  • Stir the mixture continuously using a magnetic stirrer for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Filtration:

  • After the equilibration period, cease stirring and allow the undissolved solid to settle for at least 2 hours while maintaining the constant temperature.

  • Carefully withdraw a known volume of the clear supernatant using a pre-heated or pre-cooled syringe to match the experimental temperature.

  • Immediately filter the solution through a syringe filter into a pre-weighed, dry weighing dish. This step is critical to remove any undissolved microcrystals.

• Gravimetric Analysis:

  • Record the total mass of the weighing dish containing the filtered saturated solution.

  • Evaporate the solvent in a drying oven at a temperature below the boiling point of the solvent and the melting point of Benzotriazole-d4. A gentle stream of nitrogen can be used to accelerate evaporation.

  • Once the solvent has completely evaporated, dry the dish containing the solid residue to a constant mass.

  • Record the final mass of the weighing dish with the dried solute.

• Calculation:

  • Mass of solute (m_solute): (Final mass of dish + residue) - (Initial mass of empty dish)

  • Mass of solvent (m_solvent): (Mass of dish + solution) - (Final mass of dish + residue)

  • Solubility ( g/100 g solvent): (m_solute / m_solvent) * 100

  • Mole Fraction (x): (m_solute / M_solute) / [(m_solute / M_solute) + (m_solvent / M_solvent)]

    • Where M_solute is the molar mass of Benzotriazole-d4 (approx. 123.15 g/mol ) and M_solvent is the molar mass of the solvent.

Visualization of Experimental Workflow

The logical steps of the experimental protocol for determining solubility can be visualized as a workflow diagram.

Caption: Workflow for Gravimetric Solubility Determination.

Conclusion

While direct, experimentally-derived quantitative solubility data for Benzotriazole-d4 remains to be extensively published, a reliable estimation of its behavior can be inferred from its non-deuterated analog, Benzotriazole. The provided data indicates moderate to high solubility in polar protic and aprotic solvents, and low solubility in nonpolar solvents. For applications requiring precise solubility values, the detailed gravimetric protocol offers a robust methodology for empirical determination. This guide serves as a foundational resource for researchers, scientists, and drug development professionals working with this important deuterated compound.

References

• 1. hpc-standards.com [hpc-standards.com]
• 2. esslabshop.com [esslabshop.com]
• 3. hpc-standards.com [hpc-standards.com]
• 4. 1H-Benzotriazole-(ring-d4) solution CAS#: 1185072-03-0 [m.chemicalbook.com]
• 5. 1H-Benzotriazole-(ring-d4) solution | 1185072-03-0 [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

In-Depth Technical Guide: Stability and Storage of Benzotriazole-d4

This guide provides a comprehensive overview of the stability and recommended storage conditions for Benzotriazole-d4, a deuterated analog of Benzotriazole (B28993). The information is intended for researchers, scientists, and professionals in the field of drug development and analytical chemistry who utilize this compound as an internal standard or for other research purposes.

Chemical Information

Property	Value
Chemical Name	4,5,6,7-tetradeuterio-1H-benzotriazole
Synonyms	1H-Benzotriazole-d4, BTA-d4
CAS Number	1185072-03-0[1]
Molecular Formula	C₆HD₄N₃
Molecular Weight	123.15 g/mol [2]

Recommended Storage Conditions

Proper storage is crucial to maintain the integrity and purity of Benzotriazole-d4. The recommended storage conditions vary depending on whether the compound is in a solid (neat) form or in solution.

Form	Recommended Storage Temperature	Additional Recommendations
Neat Solid	-20°C[1][3]	Store in a tightly sealed container, protected from light and moisture. A freezer is the appropriate storage location.
In Solution (e.g., Methanol)	4°C[4]	Store in a tightly sealed vial to prevent solvent evaporation and contamination. Refrigeration is required.
In Solution (e.g., Acetone)	-20°C[5]	Store in a tightly sealed vial in a freezer.

It is also recommended to adhere to the expiration date provided by the manufacturer on the product label[5].

Stability Profile

Benzotriazole and its deuterated analog are generally stable compounds under recommended storage conditions. However, exposure to adverse conditions can lead to degradation.

General Chemical Stability

The benzotriazole ring system is considered to be relatively stable[6]. The product is chemically stable under standard ambient conditions (room temperature) when handled and stored as recommended[7].

Stability in Solution

A stability study conducted on the non-deuterated form, Benzotriazole, in drinking water demonstrated that the compound is stable for at least 28 days when stored appropriately for analysis[8]. This study utilized Benzotriazole-d4 as an internal standard, which suggests that the deuterated form is also stable under the conditions of the analytical method[8]. Another source suggests that when dissolved in a solvent, Benzotriazole-d4 is stable for up to 3 years when stored at -20°C and for 2 years at 4°C[2]. In solvent at -80°C, it is indicated to be stable for 6 months, and at -20°C for 1 month[2].

Incompatible Materials

To prevent potential degradation or hazardous reactions, Benzotriazole-d4 should not be stored with or exposed to the following materials:

• Strong oxidizing agents[7]

• Strong reducing agents[7]

• Acids[4]

• Acid chlorides[4]

• Acid anhydrides[4]

• Alkali metals[4]

Potential Degradation Pathways

While specific degradation pathways for Benzotriazole-d4 are not extensively documented, potential degradation can be inferred from studies on the non-deuterated compound. Forced degradation studies on related benzotriazole structures suggest that under harsh acidic conditions, degradation can occur[6]. Potential degradation pathways could involve the hydrolysis and opening of the triazole ring[6].

The following diagram illustrates the relationship between storage and handling conditions and the stability of Benzotriazole-d4.

Factors influencing the stability of Benzotriazole-d4.

Experimental Protocol: Forced Degradation Study (Adaptable for Benzotriazole-d4)

The following protocol is adapted from a forced degradation study on a related benzotriazole derivative and can be used to assess the stability of Benzotriazole-d4 under acidic conditions[6].

Objective: To evaluate the stability of Benzotriazole-d4 under acidic stress conditions and identify potential degradation products.

Materials:

• Benzotriazole-d4

• Hydrochloric acid (HCl), 0.1 N and 1 N solutions

• Sodium hydroxide (B78521) (NaOH), for neutralization

• HPLC grade water

• HPLC grade acetonitrile (B52724) or methanol (B129727)

• Volumetric flasks, pipettes, and vials

• HPLC system with a UV or PDA detector

• LC-MS system for identification of degradation products (recommended)

Procedure:

• Sample Preparation:

  • Prepare a stock solution of Benzotriazole-d4 in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis:

    • In separate volumetric flasks, add an aliquot of the Benzotriazole-d4 stock solution to 0.1 N HCl and 1 N HCl to achieve a final concentration of approximately 0.1 mg/mL.

    • Prepare a control sample by diluting the stock solution with the solvent mixture (e.g., water/acetonitrile) to the same concentration.

• Incubation:

  • Store the stressed samples and the control sample at a controlled elevated temperature (e.g., 60°C) for a specified period (e.g., 24, 48, or 72 hours).

  • It is advisable to collect samples at intermediate time points to monitor the degradation kinetics.

• Sample Analysis:

  • At each time point, withdraw an aliquot from each sample.

  • Neutralize the acidic samples with an appropriate volume of NaOH solution.

  • Dilute the samples to a suitable concentration for HPLC analysis using the mobile phase.

  • Analyze the samples using a validated stability-indicating HPLC method. A reverse-phase C18 column is often a good starting point.

• Data Evaluation:

  • Calculate the percentage of Benzotriazole-d4 remaining at each time point by comparing the peak area in the stressed sample to that of the control sample.

  • Examine the chromatograms for the appearance of new peaks, which indicate the formation of degradation products.

  • If using LC-MS, analyze the new peaks to determine their mass and propose potential structures for the degradation products.

The following diagram outlines the workflow for a forced degradation study.

References

• 1. Benzotriazole-d4 | CAS 1185072-03-0 | LGC Standards [lgcstandards.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Benzotriazole-D4 [chemicalbook.com]
• 4. hpc-standards.com [hpc-standards.com]
• 5. 1H-苯并三氮唑-环-d4 溶液 10 μg/mL in acetone, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. hpc-standards.com [hpc-standards.com]
• 8. waterboards.ca.gov [waterboards.ca.gov]

A Technical Guide to Benzotriazole-d4: Commercial Availability, Purity, and Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Benzotriazole-d4, a deuterated analog of the corrosion inhibitor Benzotriazole (B28993). This document details its commercial suppliers, purity specifications, and its critical role as an internal standard in analytical methodologies, particularly for the quantification of benzotriazoles in environmental and biological matrices. The information presented herein is intended to assist researchers, scientists, and drug development professionals in sourcing high-purity Benzotriazole-d4 and implementing robust analytical methods.

Commercial Suppliers and Purity Specifications

Benzotriazole-d4 is available from several reputable chemical suppliers who specialize in stable isotope-labeled compounds and analytical standards. The purity of these products is a critical factor for their use in sensitive analytical techniques such as mass spectrometry. Below is a summary of commercial suppliers and their stated purity levels. It is important to note that for the most accurate and lot-specific data, users should always refer to the Certificate of Analysis (CoA) provided by the supplier.[1]

Supplier	Stated Purity	Analytical Method	Isotopic Purity	Notes
LGC Standards	>95%[2]	HPLC[2]	Not specified	Certificate of Analysis available.[2][3]
MedChemExpress	99.92%	Not specified	Not specified	CoA, HNMR, and RP-HPLC data available for specific batches.[4]
Santa Cruz Biotechnology	Lot-specific	Not specified	Not specified	Refer to Certificate of Analysis for lot-specific data.[1]
Sigma-Aldrich	Analytical standard	Not specified	Not specified	Certificate of Analysis available.
HPC Standards Inc.	Not specified	Not specified	Not specified	Available as a neat solid and in solution.[5][6][7][8]
ChemicalBook	98 atom % D, 99%	Not specified	98 atom % D	Lists various suppliers with different purity specifications.

The Role of Benzotriazole-d4 as an Internal Standard

Benzotriazole-d4 is widely employed as an internal standard (IS) in isotope dilution mass spectrometry (IDMS) for the accurate quantification of benzotriazole and its derivatives in complex matrices.[9] The use of a stable isotope-labeled internal standard is the preferred method to compensate for matrix effects and variations in sample preparation and instrument response, thereby improving the accuracy and precision of the analytical results.[9]

The rationale for using Benzotriazole-d4 as an internal standard lies in its chemical and physical properties, which are nearly identical to its non-labeled counterpart. This ensures that it behaves similarly during extraction, chromatography, and ionization. However, its increased mass due to the deuterium (B1214612) atoms allows for its distinct detection by a mass spectrometer.

Experimental Protocol: Determination of Benzotriazoles in Water Samples using LC-MS/MS

The following is a generalized experimental protocol for the analysis of benzotriazoles in aqueous samples using Benzotriazole-d4 as an internal standard. This protocol is a composite of methodologies described in the scientific literature.[10][11][12][13][14][15]

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is a common technique for the pre-concentration and purification of benzotriazoles from water samples.

• Materials:

  • Oasis HLB SPE cartridges

  • Methanol (B129727) (HPLC grade)

  • Acetonitrile (B52724) (HPLC grade)

  • Ultrapure water

  • Formic acid

  • Benzotriazole-d4 internal standard solution (concentration to be optimized based on expected analyte levels)

• Procedure:

  • Cartridge Conditioning: Condition the SPE cartridge by passing methanol followed by ultrapure water.

  • Sample Loading: Acidify the water sample (e.g., to pH 2 with formic acid) and add a known amount of the Benzotriazole-d4 internal standard solution.[13] Pass the sample through the conditioned SPE cartridge at a controlled flow rate.

  • Washing: Wash the cartridge with ultrapure water to remove interfering substances.

  • Elution: Elute the retained benzotriazoles and the internal standard with an appropriate solvent, such as methanol or acetonitrile.

  • Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume of the initial mobile phase for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system

  • Tandem Mass Spectrometer (e.g., Triple Quadrupole) with an Electrospray Ionization (ESI) source

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient elution with a mixture of water and acetonitrile or methanol, often with a small amount of an additive like formic acid to improve peak shape and ionization efficiency.

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.

  • Injection Volume: 5-20 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization in positive mode (ESI+) is generally used for benzotriazoles.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for each benzotriazole and for Benzotriazole-d4 are monitored.

  • Optimization: The MS parameters, including declustering potential, collision energy, and cell exit potential, should be optimized for each analyte and the internal standard to achieve maximum sensitivity.

Visualizing the Analytical Workflow

The following diagram illustrates the typical workflow for the analysis of benzotriazoles in water samples using Benzotriazole-d4 as an internal standard.

Caption: Analytical workflow for benzotriazole determination.

Conclusion

Benzotriazole-d4 is an indispensable tool for the accurate and reliable quantification of benzotriazoles in various sample types. This guide has provided an overview of its commercial availability, purity considerations, and a detailed experimental protocol for its application as an internal standard in LC-MS/MS analysis. Researchers and scientists are encouraged to consult the specific documentation from their chosen supplier for the most accurate purity information and to optimize the provided analytical method for their specific application and instrumentation.

References

• 1. scbt.com [scbt.com]
• 2. Benzotriazole-d4 | CAS 1185072-03-0 | LGC Standards [lgcstandards.com]
• 3. Benzotriazole-d4 | CAS 1185072-03-0 | LGC Standards [lgcstandards.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. hpc-standards.com [hpc-standards.com]
• 6. hpc-standards.com [hpc-standards.com]
• 7. hpc-standards.com [hpc-standards.com]
• 8. hpc-standards.com [hpc-standards.com]
• 9. waterboards.ca.gov [waterboards.ca.gov]
• 10. Determination of benzotriazoles in water samples by polyethersulfone solid-phase microextraction and liquid chromatography quadrupole time-of-flight mass spectrometry | PDF [slideshare.net]
• 11. researchgate.net [researchgate.net]
• 12. acsi-journal.eu [acsi-journal.eu]
• 13. scispace.com [scispace.com]
• 14. Simultaneous determination of low molecule benzotriazoles and benzotriazole UV stabilizers in wastewater by ultrasound-assisted emulsification microextraction followed by GC–MS detection - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

The Environmental Persistence and Transformation of Benzotriazoles: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Benzotriazoles are a class of synthetic heterocyclic compounds widely used as corrosion inhibitors in various industrial and commercial applications, including antifreeze coolants, aircraft de-icing fluids, and as ultraviolet (UV) stabilizers in plastics.[1] Their extensive use and high water solubility have led to their ubiquitous presence as environmental contaminants, raising concerns about their potential impact on ecosystems and human health. This technical guide provides an in-depth overview of the environmental fate and degradation of benzotriazoles, summarizing key quantitative data, detailing experimental protocols, and visualizing critical pathways.

Environmental Occurrence and Distribution

Benzotriazoles are frequently detected in various environmental compartments due to their high production volumes and incomplete removal during wastewater treatment.[1][2] They are prevalent in aquatic environments, including rivers, lakes, and groundwater, and have also been found in soil, sediment, and even drinking water.[1]

Table 1: Concentration of Common Benzotriazoles in Environmental Matrices

Compound	Matrix	Concentration Range	Location	Reference(s)
1H-Benzotriazole (BT)	River Water	tens ng/L to tens µg/L	Various	[1]
Wastewater Effluent	up to 100 µg/L	Greece	[2]
Industrial Wastewater	up to 310 ng/mL	Spain	[3]
Sediment	3.29 - 389 ng/g dw	Various Rivers	[4]
5-Methyl-1H-benzotriazole (5-TT)	River Water	tens ng/L to tens µg/L	Various	[1]
Wastewater Effluent	up to a few µg/L	Greece	[2]
Industrial Wastewater	up to 310 ng/mL	Spain	[3]
Tolyltriazole (TT, mixture of 4- and 5-methyl isomers)	River Water	tens ng/L to tens µg/L	Various	[1]
Wastewater Effluent	up to a few µg/L	Greece	[2]
Sludge	up to 116 ng/g dw	Greece	[2]
5-Chlorobenzotriazole (CBTR)	Industrial Wastewater	up to 310 ng/mL	Spain	[3]

Degradation Pathways and Kinetics

The environmental persistence of benzotriazoles is attributed to their resistance to degradation. However, both abiotic and biotic transformation processes do occur, leading to the formation of various transformation products.

Abiotic Degradation: The Role of Photolysis

Photodegradation, or photolysis, is a significant abiotic pathway for the transformation of benzotriazoles in sunlit surface waters. The process involves the absorption of UV radiation, leading to the breakdown of the benzotriazole (B28993) molecule. The kinetics of photolysis can be influenced by factors such as pH, the presence of dissolved organic matter, and the specific benzotriazole derivative.[5][6][7]

The degradation of 1H-benzotriazole under UV irradiation can follow pseudo-first-order kinetics.[5][6] The reaction is primarily driven by hydroxyl radicals (•OH) generated by processes like UV/H2O2 or UV/TiO2.[5][6] The reaction rate constant for •OH with 1H-benzotriazole has been determined to be in the range of (6.9 ± 0.7) ×10⁹ M⁻¹ s⁻¹ to (7.1 ± 0.8) ×10⁹ M⁻¹ s⁻¹.[5][6] Photolysis leads to a variety of transformation products through hydroxylation and ring-opening reactions.[5][6][8]

Biotic Degradation: Microbial Transformations

Microorganisms in wastewater treatment plants, soils, and sediments can biodegrade benzotriazoles under both aerobic and anaerobic conditions.[9][10] The efficiency of biodegradation is dependent on the specific benzotriazole compound, the redox conditions, and the microbial community present.[9][10]

Table 2: Biodegradation Half-lives of Benzotriazoles under Various Conditions

Compound	Condition	Half-life (days)	Reference(s)
1H-Benzotriazole (BT)	Aerobic	114	[9][10]
Sulfate Reducing	315	[9][10]
Aerobic (Aquifer)	43	[11]
5-Methyl-1H-benzotriazole (5-TT)	Aerobic	14	[9][10]
Nitrate Reducing	128	[9][10]
Aerobic (Aquifer)	31	[11]
5-Chlorobenzotriazole (CBT)	Fe(III) Reducing	26	[9][10]
Sulfate Reducing	96	[9][10]
Nitrate Reducing (Aquifer)	21	[11]
Aerobic (Aquifer)	47	[11]

Microbial degradation of benzotriazoles often proceeds through hydroxylation and subsequent cleavage of the benzene (B151609) or triazole ring.[9] While complete mineralization can occur, it is often a slow process, leading to the accumulation of transformation products in the environment. The fungus Phanerochaete chrysosporium has been shown to degrade benzotriazole.[12]

Experimental Protocols

Analysis of Benzotriazoles in Water Samples by SPE and LC-MS/MS

This protocol outlines a general procedure for the extraction and analysis of benzotriazoles from water samples.

3.1.1. Materials and Reagents

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB)[13]

• Methanol (B129727) (HPLC grade)[13]

• Acetonitrile (HPLC grade)[13]

• Water (HPLC grade)[13]

• Formic acid

• Benzotriazole standards

• Internal standards (e.g., deuterated benzotriazoles)

3.1.2. Sample Preparation and Solid-Phase Extraction (SPE)

• Filter water samples through a 0.45 µm glass fiber filter.

• Acidify the sample to pH 2-3 with formic acid.[14]

• Condition the SPE cartridge with methanol followed by HPLC-grade water.[13]

• Load the water sample onto the SPE cartridge at a flow rate of 5-10 mL/min.

• Wash the cartridge with HPLC-grade water to remove interferences.

• Dry the cartridge under vacuum or with nitrogen.

• Elute the analytes with methanol or a mixture of methanol and acetonitrile.[3][13]

• Evaporate the eluate to near dryness under a gentle stream of nitrogen and reconstitute in a suitable solvent for LC-MS/MS analysis.

3.1.3. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 or Phenyl-Hexyl column is commonly used.[15][16]

  • Mobile Phase: A gradient of water and methanol or acetonitrile, both with a small percentage of formic acid, is typically employed.[15]

  • Flow Rate: 0.2-0.5 mL/min.

  • Injection Volume: 10-50 µL.[16]

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray ionization (ESI) in positive mode is generally used.[17]

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring the transition of the precursor ion to one or more product ions for each analyte and internal standard.[17]

Aerobic Biodegradation Batch Experiment

This protocol describes a laboratory experiment to assess the aerobic biodegradation of benzotriazoles.

3.2.1. Materials and Reagents

• Activated sludge from a wastewater treatment plant[18]

• Mineral salts medium[18]

• Benzotriazole stock solution

• Sterile flasks or vials

• Shaking incubator

3.2.2. Experimental Setup

• Collect fresh activated sludge and allow it to settle.

• Prepare a mineral salts medium and autoclave.

• In sterile flasks, combine the mineral salts medium, a specific concentration of the activated sludge inoculum, and the target benzotriazole at a known initial concentration.[18]

• Prepare sterile controls containing the benzotriazole and mineral salts medium but no activated sludge to assess abiotic degradation.

• Prepare biotic controls containing activated sludge and mineral salts medium but no benzotriazole to monitor background microbial activity.

• Incubate the flasks in a shaking incubator at a constant temperature (e.g., 25°C) in the dark.

• Collect samples at regular time intervals over a period of several days to weeks.

• Analyze the samples for the concentration of the parent benzotriazole and any potential transformation products using LC-MS/MS.

Visualizing Pathways and Workflows

Degradation Pathways

The degradation of benzotriazoles proceeds through complex pathways involving multiple steps and intermediates.

Caption: Generalized degradation pathways of benzotriazole.

Experimental and Assessment Workflows

A systematic workflow is essential for both the analysis and risk assessment of benzotriazoles in the environment.

Caption: Workflow for analysis and risk assessment.

Conclusion

Benzotriazoles are persistent environmental contaminants with the potential for long-range transport and accumulation in various environmental compartments. While both abiotic and biotic degradation processes occur, they are often slow, leading to the formation of numerous transformation products whose environmental fate and toxicity are not yet fully understood. This guide provides a foundational understanding for researchers and professionals working to assess and mitigate the environmental risks associated with benzotriazoles. Continued research is necessary to fully elucidate the degradation pathways, identify the microorganisms and enzymes involved, and develop more effective remediation strategies.

References

• 1. Occurrence, toxicity and transformation of six typical benzotriazoles in the environment: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Occurrence and removal efficiencies of benzotriazoles and benzothiazoles in a wastewater treatment plant in Greece - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simultaneous determination of benzotriazole and benzothiazole derivatives in aqueous matrices by mixed-mode solid-phase extraction followed by liquid chromatography–tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Degradation of 1H-benzotriazole by UV/H2O2 and UV/TiO2: kinetics, mechanisms, products and toxicology - Environmental Science: Water Research & Technology (RSC Publishing) [pubs.rsc.org]
• 7. Aquatic photochemical kinetics of benzotriazole and structurally related compounds [elibrary.ru]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Biodegradation of three selected benzotriazoles under aerobic and anaerobic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Biodegradation of three selected benzotriazoles in aquifer materials under aerobic and anaerobic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. engg.k-state.edu [engg.k-state.edu]
• 13. [Simultaneous determination of benzotriazoles and benzothiazole in surface water by solid phase extraction and high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. scispace.com [scispace.com]
• 15. acsi-journal.eu [acsi-journal.eu]
• 16. waterboards.ca.gov [waterboards.ca.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

The Role of Benzotriazole-d4 in Environmental Surveillance: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the critical applications of Benzotriazole-d4 (BTA-d4) in environmental analysis. Benzotriazoles are a class of corrosion inhibitors and ultraviolet light stabilizers widely used in industrial and consumer products, leading to their ubiquitous presence in the environment.[1][2][3] Their potential for persistence and adverse ecological effects necessitates accurate and reliable monitoring.[3][4][5] This guide details the role of the isotopically labeled internal standard, Benzotriazole-d4, in achieving high-quality analytical data for these emerging contaminants.

Core Application: Isotope Dilution for Accurate Quantification

Benzotriazole-d4 is predominantly utilized as an internal standard (IS) or surrogate standard in analytical methods, primarily those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS).[1][6][7] The principle of isotope dilution mass spectrometry involves introducing a known quantity of the isotopically labeled analogue (BTA-d4) to the sample at the beginning of the analytical process.[7] Because BTA-d4 is chemically identical to the native benzotriazole (B28993), it experiences the same losses during sample preparation, extraction, and ionization. By measuring the ratio of the native analyte to the labeled standard, accurate quantification can be achieved, effectively correcting for matrix effects and variations in instrument response.[7]

Experimental Protocols and Methodologies

The use of Benzotriazole-d4 is integral to various validated methods for the determination of benzotriazoles in diverse environmental matrices. Below are detailed experimental protocols compiled from established research.

Method 1: Analysis of Benzotriazoles in Water by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method is suitable for the analysis of drinking water, surface water, and wastewater.[6][8]

1. Sample Preparation and Spiking:

• Collect water samples in amber glass bottles to prevent photodegradation.

• Prior to extraction, spike a known volume of the water sample (e.g., 100 mL to 1 L) with a standard solution of Benzotriazole-d4 to a final concentration typically ranging from 100 to 200 ng/L.[9]

• For wastewater samples with high particulate matter, filtration using a 0.45 µm glass fiber filter is recommended.

2. Solid-Phase Extraction (SPE):

• Condition a solid-phase extraction cartridge (e.g., Oasis HLB, 60 mg) with methanol (B129727) followed by ultrapure water.

• Load the spiked water sample onto the cartridge at a flow rate of approximately 5-10 mL/min.

• After loading, wash the cartridge with ultrapure water to remove interfering substances.

• Dry the cartridge under a gentle stream of nitrogen.

• Elute the analytes and the internal standard with a suitable organic solvent, such as methanol or acetonitrile (B52724).[6]

3. Sample Concentration and Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen at a controlled temperature (e.g., 40°C).

• Reconstitute the residue in a small, known volume (e.g., 500 µL) of a solvent mixture compatible with the LC mobile phase (e.g., 50:50 acetonitrile/water).[6]

4. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: A C18 or Phenyl-Hexyl column is commonly used for separation.[7]

  • Mobile Phase: A gradient elution with water and acetonitrile or methanol, often with a modifier like formic acid or ammonium (B1175870) acetate, is employed.

  • Injection Volume: Typically 10-50 µL.[7]

• Tandem Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in positive or negative mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. The precursor and product ion transitions for both the native benzotriazoles and Benzotriazole-d4 are monitored.[9]

Method 2: Concurrent Derivatization-Dispersive Liquid-Liquid Microextraction (DLLME) for GC-MS Analysis

This method is a rapid and sensitive technique for the determination of polar benzotriazoles in water samples.[10]

1. Sample Preparation:

• Take a 10 mL water sample in a glass vial.

• Add 1 mL of a buffer solution (e.g., 8% w/v Na2HPO4).[10]

• Spike the sample with a known amount of Benzotriazole-d4.

2. Concurrent Derivatization and Extraction:

• Prepare a ternary mixture consisting of a derivatizing agent (100 µL of acetic anhydride), a disperser solvent (1.5 mL of acetonitrile), and an extraction solvent (60 µL of toluene).[10]

• Rapidly inject this mixture into the prepared water sample. A cloudy solution will form, indicating the dispersion of the extraction solvent.

• The benzotriazoles are simultaneously acetylated and extracted into the fine droplets of toluene.[10]

3. Phase Separation and Analysis:

• Centrifuge the sample to separate the organic and aqueous phases.

• Collect the sedimented organic phase (toluene) using a microsyringe.

• Inject an aliquot of the extract into the GC-MS system for analysis.

Quantitative Data Summary

The use of Benzotriazole-d4 as an internal standard significantly improves the accuracy and precision of analytical methods. The following tables summarize key performance data from various studies.

Analyte	Matrix	Method	LOQ (ng/L)	Recovery (%)	Reference
1H-Benzotriazole	Surface Water	SPE-LC-MS/MS	10	95-113	[8]
4-Methyl-1H-benzotriazole	Surface Water	SPE-LC-MS/MS	-	95-113	[8]
5-Methyl-1H-benzotriazole	Surface Water	SPE-LC-MS/MS	-	95-113	[8]
1H-Benzotriazole	Drinking Water	SPE-LC-MS/MS	10	45-125	[6]
1H-Benzotriazole	Wastewater	DLLME-GC-MS	7	86-112	[10]
4-Methyl-1H-benzotriazole	Wastewater	DLLME-GC-MS	10	86-112	[10]
5-Methyl-1H-benzotriazole	Wastewater	DLLME-GC-MS	10	86-112	[10]

Table 1: Method performance for the analysis of benzotriazoles using Benzotriazole-d4 as an internal standard.

Parameter	Value	Reference
Linearity (R²)	> 0.99	[6]
Repeatability (RSD)	2-13%	[6]

Table 2: General validation parameters for methods employing Benzotriazole-d4.

Visualizing Experimental Workflows

To further clarify the analytical processes, the following diagrams illustrate the key steps involved.

Caption: Workflow for the analysis of benzotriazoles in water using SPE and LC-MS/MS.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Occurrence, toxicity and transformation of six typical benzotriazoles in the environment: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Solid-Phase Extraction of Polar Benzotriazoles as Environmental Pollutants: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rivm.nl [rivm.nl]
• 6. scispace.com [scispace.com]
• 7. waterboards.ca.gov [waterboards.ca.gov]
• 8. Determination of benzotriazole corrosion inhibitors from aqueous environmental samples by liquid chromatography-electrospray ionization-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. agilent.com [agilent.com]
• 10. Determination of benzotriazoles in water samples by concurrent derivatization-dispersive liquid-liquid microextraction followed by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Benzotriazole using Isotope Dilution Method with Benzotriazole-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzotriazole (B28993) and its derivatives are widely used in various industrial and commercial applications, including as corrosion inhibitors in antifreeze, de-icing fluids, and in the production of pharmaceuticals and pesticides. Due to their widespread use and persistence, these compounds are now considered emerging environmental contaminants. Accurate and sensitive quantification of benzotriazole in various matrices is crucial for environmental monitoring, toxicological studies, and ensuring the safety of pharmaceutical products.

This application note describes a robust and sensitive analytical method for the determination of benzotriazole in aqueous samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) coupled with an isotope dilution technique. The use of a stable isotope-labeled internal standard, Benzotriazole-d4, ensures high accuracy and precision by correcting for matrix effects and variations in instrument response.[1]

Principle of the Isotope Dilution Method

The isotope dilution method is a highly accurate quantification technique. It involves adding a known amount of an isotopically labeled version of the analyte (in this case, Benzotriazole-d4) to the sample at the beginning of the analytical process.[1][2] The labeled compound, or internal standard (IS), is chemically identical to the analyte of interest (benzotriazole) and therefore behaves similarly during sample preparation and analysis. By measuring the ratio of the unlabeled analyte to the labeled internal standard using a mass spectrometer, the concentration of the native analyte in the sample can be accurately determined, compensating for any losses during sample processing or fluctuations in instrument performance.[1]

Experimental Protocols

This section details the methodologies for sample preparation, standard preparation, and instrumental analysis for the quantification of benzotriazole.

Materials and Reagents

• Benzotriazole (analytical standard)

• Benzotriazole-d4 (isotopically labeled internal standard)[2][3]

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water (18.2 MΩ·cm)

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis MAX or equivalent)[4]

Standard Solution Preparation

2.1. Stock Standard Solutions (100 µg/mL)

• Accurately weigh and dissolve an appropriate amount of benzotriazole and Benzotriazole-d4 in acetonitrile to prepare individual stock solutions of 100 µg/mL.[1]

• Store stock solutions at -20°C in amber vials.[3]

2.2. Intermediate and Working Standard Solutions

• Prepare intermediate and working standard solutions by serial dilution of the stock solutions with a suitable solvent, such as 90:10 reagent water:acetonitrile.[1]

• Calibration standards are prepared by spiking appropriate aliquots of the benzotriazole working standard into a blank matrix.

• The internal standard working solution is added to all calibration standards and samples to achieve a constant final concentration.

Sample Preparation

The following is a general protocol for the extraction of benzotriazole from aqueous samples using Solid Phase Extraction (SPE). This method is suitable for environmental water samples.[4]

3.1. SPE Cartridge Conditioning

• Condition the SPE cartridge sequentially with 5 mL of methanol followed by 5 mL of ultrapure water.[5]

3.2. Sample Loading

• To a 100 mL water sample, add a known amount of Benzotriazole-d4 internal standard.

• Load the sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.[5]

3.3. Cartridge Washing

• Wash the cartridge with 5 mL of ultrapure water to remove any polar interferences.[5]

3.4. Elution

• Elute the retained analytes with 5 mL of a methanol/acetone mixture (e.g., 7:3 v/v).[4][5]

3.5. Concentration and Reconstitution

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume (e.g., 500 µL) of the mobile phase.[5]

For simpler matrices like drinking water, a direct aqueous injection following the addition of the internal standard may be sufficient.[1]

LC-MS/MS Instrumental Analysis

4.1. Liquid Chromatography (LC) Conditions

Parameter	Value
Column	Reversed-phase C18 column (e.g., 150 mm × 4.6 mm, 5 µm)[5][6]
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with 5% B, increase to 50% B in 5 min, then to 100% B in 9 min, hold for 2 min.
Flow Rate	0.7 mL/min[6]
Injection Volume	50 µL[1]
Column Temperature	40°C

4.2. Mass Spectrometry (MS/MS) Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Precursor Ion (m/z)	Benzotriazole: 120.1; Benzotriazole-d4: 124.1
Product Ions (m/z)	Benzotriazole: 92.1, 65.1; Benzotriazole-d4: 96.1, 68.1
Collision Energy	Optimized for the specific instrument
Scan Type	Multiple Reaction Monitoring (MRM)

Quantitative Data Summary

The performance of the isotope dilution method for benzotriazole analysis is summarized in the table below, with data adapted from various studies.

Parameter	Matrix	Method	Value	Reference
Limit of Detection (LOD)	Drinking Water	Direct Aqueous Injection LC-MS/MS	0.17 ppb	[1]
Limit of Quantification (LOQ)	Surface Water	DLLME-LC-MS/MS	2.7 - 12.0 µg/L	[6]
Recovery	Surface Water	SPE-LC-MS/MS	80-100%	[4]
Linearity (r²)	Surface Water	SPE-LC-MS/MS	> 0.99	[4]
Relative Standard Deviation (RSD)	Surface Water	SPE-LC-MS/MS	< 12%	[4]

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the isotope dilution method using Benzotriazole-d4.

Caption: Workflow of the Isotope Dilution Method for Benzotriazole Analysis.

Conclusion

The isotope dilution method utilizing Benzotriazole-d4 as an internal standard provides a highly reliable and sensitive approach for the quantification of benzotriazole in various matrices. The detailed protocol and established performance characteristics demonstrate its suitability for routine environmental monitoring, quality control in industrial processes, and for pharmacokinetic studies in drug development. The use of LC-MS/MS ensures high selectivity and minimizes interferences, leading to accurate and reproducible results.

References

• 1. waterboards.ca.gov [waterboards.ca.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Benzotriazole-d4 | CAS 1185072-03-0 | LGC Standards [lgcstandards.com]
• 4. Simultaneous determination of benzotriazole and benzothiazole derivatives in aqueous matrices by mixed-mode solid-phase extraction followed by liquid chromatography–tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. acsi-journal.eu [acsi-journal.eu]

Application Note: Quantification of Benzotriazoles in Wastewater using an Isotope Dilution Method by SPE and LC-MS/MS

Abstract

This application note details a robust and sensitive method for the quantification of benzotriazole (B28993) (BTR) and its methylated derivatives, 4-methylbenzotriazole (4-BTR) and 5-methylbenzotriazole (5-BTR), in wastewater samples. The protocol employs solid-phase extraction (SPE) for sample cleanup and pre-concentration, followed by analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Benzotriazole-d4 is utilized as an internal standard (IS) to ensure high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis. This method is suitable for environmental monitoring of emerging contaminants in both influent and effluent wastewater.

Introduction

Benzotriazoles are widely used as corrosion inhibitors in various industrial applications, including antifreeze fluids and aircraft de-icing fluids, as well as in household products like dishwasher detergents.[1] Due to their widespread use, high water solubility, and resistance to biodegradation, they are frequently detected in wastewater treatment plant (WWTP) effluents and are considered contaminants of emerging concern.[1][2][3] Accurate quantification is crucial for assessing their environmental fate and removal efficiency in WWTPs. The use of an isotopically labeled internal standard, Benzotriazole-d4, is essential for compensating for matrix-induced signal suppression or enhancement, which is common in complex samples like wastewater.[2] This method, combining SPE with LC-MS/MS, provides the necessary selectivity and sensitivity for reliable trace-level analysis.[4][5]

Experimental Protocol

• Standards: Benzotriazole (BTR), 4-methyl-1H-benzotriazole (4-BTR), 5-methyl-1H-benzotriazole (5-BTR), and Benzotriazole-d4 (IS). All standards should be of high purity (>98%).

• Solvents: HPLC-grade methanol (B129727), acetonitrile, and reagent water.

• Reagents: Formic acid (LC-MS grade), Hydrochloric acid (HCl), and Sodium azide (B81097) (for sample preservation).

• SPE Cartridges: Polymeric reversed-phase cartridges (e.g., Oasis HLB, 200 mg, 6 mL) are commonly used.[2]

• Sample Containers: Amber glass bottles, pre-cleaned.

• Stock Solutions (100 µg/mL): Prepare individual stock solutions of BTR, 4-BTR, 5-BTR, and Benzotriazole-d4 in methanol. Store at -20°C.

• Working Standard Mixture (1 µg/mL): Prepare a mixed solution of the target analytes in methanol.

• Internal Standard Spiking Solution (1 µg/mL): Prepare a solution of Benzotriazole-d4 in methanol.

• Calibration Standards (0.5 - 200 ng/L): Prepare a series of calibration standards by spiking appropriate volumes of the working standard mixture into reagent water. Treat these standards with the same SPE procedure as the samples.

• Collection: Collect 500 mL of wastewater (influent or effluent) in pre-cleaned amber glass bottles.

• Preservation: To inhibit microbial degradation, add sodium azide to the sample to a final concentration of 1 g/L. Store samples at 4°C and process within 48 hours.

• Filtration: Filter samples through a 1.0 µm glass fiber filter to remove suspended solids.

• Spiking: Spike each 500 mL sample with a known amount of the Benzotriazole-d4 internal standard solution (e.g., to achieve a final concentration of 100 ng/L).

• Acidification: Adjust the sample pH to 2 with HCl. This step is crucial for efficient retention of benzotriazoles on the SPE sorbent.[2]

The SPE procedure is the most common technique for extracting benzotriazoles from water samples.[4][6][7]

• Cartridge Conditioning: Condition the SPE cartridge sequentially with 5 mL of methanol followed by 5 mL of reagent water at pH 2. Do not allow the cartridge to dry.

• Sample Loading: Load the acidified and spiked 500 mL water sample onto the cartridge at a flow rate of approximately 5-10 mL/min.

• Washing: After loading, wash the cartridge with 5 mL of reagent water to remove interferences.

• Drying: Dry the cartridge under a gentle stream of nitrogen or by vacuum for 20 minutes.

• Elution: Elute the retained analytes with 2 x 4 mL of methanol into a collection tube.

• Concentration: Evaporate the eluate to near dryness under a gentle nitrogen stream at 40°C.

• Reconstitution: Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 90:10 water:acetonitrile with 0.1% formic acid).

LC-MS/MS Analysis

• System: UPLC/HPLC system

• Column: A C18 column (e.g., Kinetex XB-C18, 150 x 4.6 mm, 5 µm) is suitable for separating the isomers.[1]

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-1 min: 10% B

  • 1-10 min: Linear gradient to 90% B

  • 10-12 min: Hold at 90% B

  • 12.1-15 min: Re-equilibrate at 10% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 10 µL

• Column Temperature: 40°C

• System: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Key Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

Table 1: MRM Transitions and Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
Benzotriazole	120.1	92.1	65.1	20
4-Methylbenzotriazole	134.1	106.1	79.1	22
5-Methylbenzotriazole	134.1	106.1	79.1	22
Benzotriazole-d4 (IS)	124.1	96.1	68.1	20

Data and Results

Quantification is performed by constructing a calibration curve using the peak area ratios of the analyte to the internal standard. The method should be validated for linearity, precision, accuracy, and limits of detection (LOD) and quantification (LOQ).[8]

Table 2: Method Performance and Typical Quantitative Data

Parameter	Benzotriazole	4/5-Methylbenzotriazole	Source(s)
LOD (ng/L)	0.02 - 17	0.01 - 5	[8][9][10]
LOQ (ng/L)	0.06 - 50	0.04 - 10	[8][9][11]
Recovery (%)	75 - 110%	80 - 115%	[2][8][12]
Precision (RSD%)	< 15%	< 15%	[8][12]
Influent Conc. (µg/L)	2.7 - 12.0	Typically lower than BTR	[1]
Effluent Conc. (µg/L)	0.5 - 7.3	Typically lower than BTR	[1]
Removal Efficiency (%)	29 - 84% (highly variable)	15 - 80% (isomer dependent)	[8][13][14]

Concentrations can vary significantly depending on the industrial input and efficiency of the WWTP.

Workflow Diagram

Caption: Figure 1. Analytical Workflow for Benzotriazole Quantification

Conclusion

The described method of solid-phase extraction followed by LC-MS/MS analysis with isotope dilution provides a reliable, sensitive, and accurate tool for the quantification of benzotriazoles in complex wastewater matrices. The use of Benzotriazole-d4 as an internal standard is critical for mitigating matrix effects and ensuring data quality. This protocol is well-suited for routine environmental monitoring and for studies assessing the efficacy of wastewater treatment processes in removing these persistent emerging contaminants.

References

• 1. acsi-journal.eu [acsi-journal.eu]
• 2. scispace.com [scispace.com]
• 3. Characterization and quantification of methyl-benzotriazoles and chloromethyl-benzotriazoles produced from disinfection processes in wastewater treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Solid-Phase Extraction of Polar Benzotriazoles as Environmental Pollutants: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. [PDF] Solid-Phase Extraction of Polar Benzotriazoles as Environmental Pollutants: A Review | Semantic Scholar [semanticscholar.org]
• 8. Simultaneous determination of low molecule benzotriazoles and benzotriazole UV stabilizers in wastewater by ultrasound-assisted emulsification microextraction followed by GC–MS detection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Determination and risk assessment of UV filters and benzotriazole UV stabilizers in wastewater from a wastewater treatment plant in Lüneburg, Germany - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Simultaneous determination of benzotriazole and benzothiazole derivatives in aqueous matrices by mixed-mode solid-phase extraction followed by liquid chromatography–tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Monitoring benzotriazoles: a 1 year study on concentrations and removal efficiencies in three different wastewater treatment plants. | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for the Analysis of Benzotriazoles in Soil and Sediment using Benzotriazole-d4

Authored for: Researchers, scientists, and drug development professionals.

These application notes provide a comprehensive overview and detailed protocols for the quantitative analysis of benzotriazoles in soil and sediment matrices. The methodology emphasizes the use of Benzotriazole-d4 as an internal standard to ensure accuracy and precision.

Introduction

Benzotriazoles are a class of synthetic compounds widely used as corrosion inhibitors in various industrial and commercial applications, including de-icing fluids, dishwasher detergents, and as additives in plastics. Their widespread use and persistence have led to their classification as emerging environmental contaminants. Due to their potential for bioaccumulation and toxicity, robust and sensitive analytical methods are required to monitor their presence in environmental compartments such as soil and sediment.

This document outlines a validated analytical workflow employing liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the determination of benzotriazoles. The use of an isotopically labeled internal standard, Benzotriazole-d4, is crucial for correcting matrix effects and variations in extraction efficiency, thereby ensuring high-quality quantitative data.

Experimental Protocols

This section details the step-by-step procedures for the analysis of benzotriazoles in soil and sediment samples.

Sample Preparation and Extraction

A variety of extraction techniques can be employed, including ultrasonic extraction, accelerated solvent extraction (ASE), pressurized hot water extraction (PHWE), and microwave-assisted extraction (MAE).[1] The following protocol describes a widely used ultrasonic extraction method.

Materials:

• Soil/sediment sample, air-dried and sieved (<2 mm)

• Benzotriazole-d4 internal standard solution (concentration to be determined based on expected analyte levels)

• Methanol (B129727) (MeOH), HPLC grade

• Centrifuge tubes (50 mL, polypropylene)

• Ultrasonic bath

• Centrifuge

• Syringe filters (0.22 µm, PTFE)

Procedure:

• Weigh approximately 2-5 g of the homogenized soil/sediment sample into a 50 mL polypropylene (B1209903) centrifuge tube.

• Spike the sample with a known amount of Benzotriazole-d4 internal standard solution. The spiking level should be within the linear range of the calibration curve.

• Add 10 mL of methanol to the tube.

• Vortex the sample for 1 minute to ensure thorough mixing.

• Place the tube in an ultrasonic bath and extract for 15-30 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes to separate the solid and liquid phases.

• Carefully decant the supernatant into a clean tube.

• Repeat the extraction (steps 3-7) two more times with fresh methanol.

• Combine the supernatants from all three extractions.

• Concentrate the combined extract to approximately 1 mL under a gentle stream of nitrogen.

• Reconstitute the extract with a suitable volume of the initial mobile phase (e.g., 1 mL of 10% methanol in water).

• Filter the reconstituted extract through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Solid-Phase Extraction (SPE) Clean-up

For complex matrices or when lower detection limits are required, a solid-phase extraction (SPE) clean-up step is recommended to remove interfering substances.[1][2]

Materials:

• SPE cartridges (e.g., Oasis HLB, or a mixed-mode cation exchange cartridge)

• Methanol (MeOH), HPLC grade

• Deionized water

• Elution solvent (e.g., Methanol, or Methanol/Acetone mixture)

• SPE vacuum manifold

Procedure:

• Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

• Loading: Load the reconstituted sample extract onto the conditioned SPE cartridge at a slow flow rate (approx. 1-2 mL/min).

• Washing: Wash the cartridge with 5 mL of deionized water to remove polar interferences.

• Drying: Dry the cartridge under vacuum for 10-15 minutes.

• Elution: Elute the target analytes with an appropriate volume (e.g., 5-10 mL) of the elution solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

The instrumental analysis is performed using a liquid chromatograph coupled to a tandem mass spectrometer.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem Mass Spectrometer (e.g., Triple Quadrupole) with an Electrospray Ionization (ESI) source

Typical LC Conditions:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Methanol or Acetonitrile with 0.1% formic acid

• Gradient: A typical gradient starts with a high percentage of mobile phase A, which is gradually decreased over the run time to elute the analytes.

• Flow Rate: 0.2 - 0.4 mL/min

• Injection Volume: 5 - 20 µL

• Column Temperature: 30 - 40 °C

Typical MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for each target benzotriazole (B28993) and Benzotriazole-d4 must be optimized.

• Source Parameters: Capillary voltage, source temperature, desolvation gas flow, and cone gas flow should be optimized for maximum sensitivity.

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of benzotriazoles in soil and sediment.

Table 1: Method Detection Limits (MDL) and Limits of Quantification (LOQ)

Analyte	Matrix	MDL (ng/g)	LOQ (ng/g)	Reference
Benzotriazoles (various)	Sediment	0.01 - 0.58	-	[3]
1H-Benzotriazole	Soil	-	100 (µg/kg)	[4]
5-Methyl-1H-benzotriazole	Soil	-	100 (µg/kg)	[4]

Table 2: Recovery and Precision Data

Analyte	Matrix	Spiking Level	Recovery (%)	Relative Standard Deviation (RSD, %)	Reference
Various Analytes	Pooled Soil	2.5 ng	70 - 137	0.9 - 25	[5]
Various Analytes	Pooled Soil	5 ng	70 - 122	0.6 - 7.7	[5]
Various Analytes	Pooled Soil	25 ng	65 - 112	0.7 - 5	[5]
Benzotriazoles (various)	Sediment	-	77.35 - 101.8	~10	[3]
Two BTRs	Soil	100, 250, 500 µg/kg	70 - 117	Intra-day: <6, Inter-day: <11	[4]

Visualized Experimental Workflow

The following diagram illustrates the complete analytical workflow from sample collection to data analysis.

Caption: Analytical workflow for benzotriazole analysis in soil and sediment.

References

• 1. Solid-Phase Extraction of Polar Benzotriazoles as Environmental Pollutants: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous determination of benzothiazoles, benzotriazoles, and benzotriazole UV absorbers by solid-phase extraction-gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fast low-pressurized microwave-assisted extraction of benzotriazole, benzothiazole and benezenesulfonamide compounds from soil samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 1,3-Diphenylguanidine, benzothiazole, benzotriazole, and their derivatives in soils collected from northeastern United States - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Detection of Benzotriazoles in Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzotriazoles are a class of synthetic compounds widely used as corrosion inhibitors in antifreeze, as UV stabilizers in plastics and personal care products, and in various other industrial applications. Their widespread use has led to their emergence as environmental contaminants, with increasing concern over human exposure and potential health effects. Consequently, robust and sensitive analytical methods are crucial for monitoring benzotriazole (B28993) levels in biological matrices to assess human exposure and understand their toxicokinetics.

This document provides detailed application notes and protocols for the determination of benzotriazoles in biological samples, primarily focusing on urine and blood, using state-of-the-art analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS).

Analytical Techniques Overview

The primary analytical challenges in detecting benzotriazoles in biological matrices are their low concentrations, the complexity of the sample matrix, and the potential for conjugation of the parent compounds. The methods outlined below are designed to address these challenges through effective sample preparation and highly selective and sensitive instrumental analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the most common and powerful technique for the quantification of benzotriazoles in biological fluids. It offers high sensitivity and specificity, allowing for the detection of trace levels of these compounds.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is another viable technique, particularly for more volatile benzotriazole derivatives. It often requires a derivatization step to improve the volatility and chromatographic behavior of the analytes.

Experimental Workflows

The following diagrams illustrate the general experimental workflows for the analysis of benzotriazoles in biological matrices using LC-MS/MS and GC-MS.

Technical Notes & Optimization

Technical Support Center: Benzotriazole-d4 for Matrix Effect Correction in Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Benzotriazole-d4 as an internal standard to correct for matrix effects in mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a problem in mass spectrometry?

A1: Matrix effects are the alteration of analyte ionization efficiency due to co-eluting compounds from the sample matrix.[1][2][3] This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), resulting in inaccurate and imprecise quantification of the target analyte.[1][2] In complex matrices like plasma, urine, wastewater, or soil, endogenous components such as salts, lipids, and proteins are common causes of these effects.[1]

Q2: How does using Benzotriazole-d4 help in correcting for matrix effects?

A2: Benzotriazole-d4 is a stable isotope-labeled (SIL) internal standard.[4][5] The "gold standard" approach to correcting for matrix effects is to use a SIL version of the analyte of interest.[6][7][8] Because Benzotriazole-d4 is structurally and chemically very similar to the non-labeled benzotriazole (B28993), it is expected to behave similarly during sample preparation, chromatography, and ionization.[9] By adding a known amount of Benzotriazole-d4 to each sample, calibration standard, and quality control sample, any signal suppression or enhancement that affects the native analyte should also similarly affect the internal standard.[10] The final concentration is then calculated based on the ratio of the analyte peak area to the internal standard peak area, which normalizes for these variations.[9][10]

Q3: What is the "deuterium isotope effect" and how can it affect my results?

A3: The deuterium (B1214612) isotope effect can cause a slight difference in retention time between the deuterated internal standard (like Benzotriazole-d4) and the native analyte. This is thought to be due to changes in the molecule's lipophilicity when hydrogen is replaced with deuterium. If the analyte and the internal standard do not co-elute perfectly, they may experience different degrees of ion suppression or enhancement from co-eluting matrix components, which can compromise the accuracy of the correction. It is crucial to verify co-elution during method development.

Q4: Can I use Benzotriazole-d4 to correct for matrix effects for analytes other than benzotriazole?

A4: While a SIL internal standard of the analyte itself is ideal, a structurally analogous compound can sometimes be used. However, it is less effective. The chosen internal standard should mimic the analyte's behavior as closely as possible, especially in terms of retention time and ionization efficiency.[9] If Benzotriazole-d4's retention time and ionization characteristics are very similar to your target analyte, it might offer some correction, but its effectiveness must be thoroughly validated. For multi-component analysis, finding a suitable internal standard for every analyte can be challenging.[11]

Troubleshooting Guide

Issue 1: Significant Signal Suppression or Enhancement is Still Observed Despite Using Benzotriazole-d4.

• Potential Cause: Poor chromatographic separation is leading to co-elution of significant matrix interferences with both the analyte and the internal standard.[12]

• Troubleshooting Steps:

  • Optimize Chromatography: Modify the gradient, change the mobile phase composition, or try a different column chemistry (e.g., Phenyl-Hexyl) to better separate the analyte and internal standard from the interfering matrix components.[10][12]

  • Improve Sample Cleanup: Inadequate sample preparation is a primary cause of persistent matrix effects.[1] Enhance your sample cleanup protocol. Techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) can be optimized to remove more of the interfering matrix components before LC-MS analysis.[12]

  • Dilute the Sample: Diluting the sample can reduce the concentration of matrix components, thereby lessening their impact on ionization. However, ensure the diluted analyte concentration remains above the limit of quantification.[13]

  • Check for Isotope Effect: Confirm that the retention times of benzotriazole and Benzotriazole-d4 are as close as possible. A significant shift could mean they are experiencing different matrix effect zones.

Issue 2: High Variability in the Benzotriazole-d4 Peak Area Across an Analytical Run.

• Potential Cause: Inconsistent sample preparation or instrument instability.[12]

• Troubleshooting Steps:

  • Review Internal Standard Spiking Procedure: Ensure that the internal standard is added precisely and consistently to every sample, standard, and QC at the earliest possible stage of the sample preparation process.[12] Use calibrated pipettes and ensure thorough mixing (e.g., vortexing) after spiking.[12]

  • Evaluate Extraction Recovery: Inconsistent extraction recovery between samples can lead to variable internal standard response. Optimize your extraction method to ensure it is robust and reproducible.[12]

  • Check Instrument Stability: A drifting instrument response can also cause this issue. Analyze the internal standard response in solvent standards throughout the run to check for trends. If drift is observed, perform instrument maintenance and re-calibration.[9]

  • Assess for Degradation: Ensure that neither the analyte nor the internal standard is degrading during sample processing. Minimize time at room temperature and consider using inhibitors if enzymatic degradation is possible.[12]

Issue 3: The Analyte-to-Internal Standard Response Ratio is Not Constant in Different Sample Matrices (e.g., plasma from different donors, or wastewater from different sources).

• Potential Cause: The matrix effect is variable between different lots or sources of the matrix, and Benzotriazole-d4 is not able to fully compensate for this variability.

• Troubleshooting Steps:

  • Perform a Matrix Effect Evaluation: Quantitatively assess the matrix effect by comparing the analyte response in post-extraction spiked samples against the response in a neat solvent.[1] This should be done with multiple sources of your matrix to understand the variability.

  • Consider Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix that is representative of your samples.[11][13] This helps to ensure that the standards and the samples experience a similar matrix effect.

  • Method of Standard Addition: For highly variable and complex matrices where a representative blank matrix is unavailable, the method of standard addition can be a viable, albeit more labor-intensive, alternative.[8] This involves creating a calibration curve within each sample.

Experimental Protocols

Protocol: Quantifying Matrix Effect Using a Post-Extraction Spike Comparison

This protocol allows for the quantitative assessment of ion suppression or enhancement.

• Prepare Three Sets of Samples:

  • Set A (Neat Standard): Spike the analyte and Benzotriazole-d4 into the solvent used for final sample reconstitution.

  • Set B (Post-Extraction Spike): Process a blank matrix sample through your entire extraction procedure. In the final step, spike the dried extract with the analyte and Benzotriazole-d4 before reconstitution.

  • Set C (Pre-Extraction Spike): Spike the blank matrix with the analyte and Benzotriazole-d4 before starting the extraction procedure.

• Analyze Samples: Inject all three sets of samples into the LC-MS system.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

    • A value < 100% indicates ion suppression.

    • A value > 100% indicates ion enhancement.

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

Quantitative Data Summary

Table 1: Performance Metrics for Benzotriazole Analysis using Isotope Dilution LC-MS/MS in Environmental Water Samples.

Parameter	Ultrapure Water	Drinking Water	Surface Water	Wastewater Effluent	Reference
Recovery (%)	45 - 125%	45 - 125%	45 - 125%	50 - 91%	[5][14]
Repeatability (RSD)	2 - 13%	2 - 13%	2 - 13%	2 - 12%	[5][14]
LOQ (ng/L)	10	10	10 - 25	11 - 50	[5][14][15]

Table 2: Example LC-MS/MS Parameters for Benzotriazole Analysis.

Parameter	Setting	Reference
LC Column	Phenyl-Hexyl or C18	[10]
Mobile Phase A	50 mmol/L formic acid in water	[16]
Mobile Phase B	Acetonitrile	[16]
Ionization Mode	ESI Positive	[16]
Internal Standard	Benzotriazole-d4	[5][10]

Visualizations

Caption: Workflow for matrix effect correction using Benzotriazole-d4.

Caption: Logic diagram for troubleshooting matrix effect issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. Matrix effects and selectivity issues in LC-MS-MS: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. scispace.com [scispace.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. tandfonline.com [tandfonline.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. More Than You Ever Wanted to Know About Calibrations Part 7 – Internal Standards, Surrogates, and Isotope Dilution [restek.com]
• 10. waterboards.ca.gov [waterboards.ca.gov]
• 11. Item - Using calibration approaches to compensate for remaining matrix effects in quantitative liquid chromatography electrospray ionization multistage mass spectrometric analysis of phytoestrogens in aqueous environmental samples - University of Wollongong - Figshare [ro.uow.edu.au]
• 12. benchchem.com [benchchem.com]
• 13. Reddit - The heart of the internet [reddit.com]
• 14. Simultaneous determination of low molecule benzotriazoles and benzotriazole UV stabilizers in wastewater by ultrasound-assisted emulsification microextraction followed by GC–MS detection - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Determination of benzotriazole corrosion inhibitors from aqueous environmental samples by liquid chromatography-electrospray ionization-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Analysis of benzotriazoles from water by MPS-SPE-LC-MS/MS [chromaappdb.mn-net.com]

Technical Support Center: Optimizing MRM Transitions for Benzotriazole-d4 Analysis

Welcome to the technical support center for the analysis of Benzotriazole-d4. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to assist in your experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the typical MRM transitions for Benzotriazole-d4?

A1: The selection of Multiple Reaction Monitoring (MRM) transitions is a critical step in developing a robust LC-MS/MS method for Benzotriazole-d4. The optimal precursor and product ions can vary slightly depending on the mass spectrometer and ionization source conditions. Below is a summary of reported transitions. It is always recommended to optimize these transitions on your specific instrument.

Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode	Collision Energy (CE)	Notes
124.1	96.1	Positive	Not specified	Quantifier ion
124.1	68.1	Positive	Not specified	Qualifier ion
123.1	94.0	Negative	16 V	Quantifier ion
123.1	66.0	Negative	Not specified	Qualifier ion

Q2: How do I select the precursor ion for Benzotriazole-d4?

A2: The precursor ion for Benzotriazole-d4 is typically the protonated molecule [M+H]⁺ in positive ionization mode or the deprotonated molecule [M-H]⁻ in negative ionization mode. For Benzotriazole-d4 (molecular weight ~123.1 g/mol ), the expected precursor ions would be approximately m/z 124.1 in positive mode and m/z 122.1 in negative mode. However, in some cases, other adducts may be formed. To confirm the precursor ion, you should perform a full scan mass spectrum of a Benzotriazole-d4 standard solution infused directly into the mass spectrometer. The most abundant ion corresponding to the deuterated compound should be selected as the precursor ion for further optimization.

Q3: What are the common fragmentation pathways for Benzotriazole-d4?

A3: The fragmentation of benzotriazoles, including the deuterated form, typically involves the loss of nitrogen (N₂) and/or hydrogen cyanide (HCN). In positive ion mode, the protonated molecule fragments to produce characteristic product ions. Similarly, in negative ion mode, the deprotonated molecule will fragment upon collision-induced dissociation (CID). The specific fragment ions and their relative intensities will depend on the collision energy applied.

Q4: Why am I observing a signal for Benzotriazole-d4 in my blank samples?

A4: A signal for Benzotriazole-d4 in blank samples can be due to carryover from previous injections or contamination of the LC-MS/MS system. To address this, ensure that the injection needle and sample loop are adequately washed between runs. It is also advisable to inject a series of blank solvent injections after a high-concentration sample to check for carryover. If the problem persists, cleaning the ion source and transfer optics may be necessary.

Troubleshooting Guides

Issue 1: Poor Signal Intensity or Sensitivity for Benzotriazole-d4

Possible Causes and Solutions:

• Suboptimal MRM Transitions: The selected precursor and product ions may not be the most abundant, or the collision energy may not be optimized.

  • Solution: Perform a full optimization of the MRM transitions. Infuse a standard solution of Benzotriazole-d4 directly into the mass spectrometer and perform a product ion scan to identify the most intense fragment ions. Then, for each transition, perform a collision energy optimization to find the voltage that yields the highest signal intensity.

• Ion Source Conditions: The temperature, gas flows (nebulizer, auxiliary, and curtain gas), and ion spray voltage may not be optimal for the ionization of Benzotriazole-d4.

  • Solution: Systematically optimize the ion source parameters using a Benzotriazole-d4 standard solution. This can be done through flow injection analysis (FIA) or during a constant infusion.

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of Benzotriazole-d4, leading to a lower signal.

  • Solution: Improve sample preparation to remove interfering matrix components. This can include solid-phase extraction (SPE) or liquid-liquid extraction (LLE). Also, ensure chromatographic separation of Benzotriazole-d4 from the majority of matrix components.

Issue 2: Isotopic Crosstalk between Benzotriazole-d4 and non-deuterated Benzotriazole

Possible Causes and Solutions:

• Contribution from Natural Isotopes: The non-deuterated Benzotriazole has a natural isotopic distribution, and its M+4 peak may contribute to the signal of the Benzotriazole-d4 precursor ion.

  • Solution: Select MRM transitions that are unique to each compound and have minimal overlap. If significant crosstalk is unavoidable, a correction factor can be applied. To determine the correction factor, analyze a high-concentration standard of non-deuterated Benzotriazole and measure the response in the Benzotriazole-d4 MRM channel.

• Impurity in the Internal Standard: The Benzotriazole-d4 internal standard may contain a small amount of the non-deuterated form.

  • Solution: Analyze a neat solution of the Benzotriazole-d4 internal standard and check for a signal in the non-deuterated Benzotriazole MRM channel. If a significant signal is present, the contribution of this impurity should be subtracted from the measured analyte response in the samples.

Issue 3: Chromatographic Peak Tailing or Splitting

Possible Causes and Solutions:

• Column Overload: Injecting too high a concentration of the analyte can lead to peak distortion.

  • Solution: Dilute the sample or reduce the injection volume.

• Incompatible Mobile Phase: The pH or organic composition of the mobile phase may not be suitable for Benzotriazole-d4.

  • Solution: Adjust the mobile phase pH to ensure that Benzotriazole-d4 is in a single ionic form. Also, optimize the organic solvent composition and gradient to achieve a sharp, symmetrical peak.

• Column Degradation: The stationary phase of the column may be degraded.

  • Solution: Replace the analytical column.

Experimental Protocols

Protocol 1: Optimization of MRM Transitions for Benzotriazole-d4

Objective: To determine the optimal precursor ion, product ions, and collision energies for the analysis of Benzotriazole-d4.

Materials:

• Benzotriazole-d4 analytical standard

• HPLC-grade methanol (B129727) and water

• Formic acid (or other suitable mobile phase modifier)

• Syringe pump

• Tandem mass spectrometer

Procedure:

• Prepare a Standard Solution: Prepare a 1 µg/mL solution of Benzotriazole-d4 in 50:50 methanol:water with 0.1% formic acid.

• Direct Infusion: Infuse the standard solution into the mass spectrometer at a constant flow rate (e.g., 10 µL/min) using a syringe pump.

• Precursor Ion Selection: Acquire a full scan mass spectrum in both positive and negative ionization modes to identify the most abundant ion corresponding to Benzotriazole-d4. This will be your precursor ion.

• Product Ion Scan: Set the mass spectrometer to product ion scan mode, selecting the determined precursor ion in the first quadrupole (Q1). Ramp the collision energy over a wide range (e.g., 5-50 eV) to observe all potential fragment ions in the third quadrupole (Q3). Identify the most abundant and stable product ions. Select at least two product ions: one for quantification (quantifier) and one for confirmation (qualifier).

• Collision Energy Optimization: For each selected MRM transition (precursor ion -> product ion), create an experiment where the collision energy is ramped over a narrower range around the value that initially produced the highest intensity. The optimal collision energy is the value that results in the maximum signal for that specific transition.

Protocol 2: Assessment of Isotopic Crosstalk

Objective: To quantify the level of isotopic interference between Benzotriazole-d4 and non-deuterated Benzotriazole.

Materials:

• Benzotriazole-d4 analytical standard

• Non-deuterated Benzotriazole analytical standard

• Blank matrix (e.g., plasma, water)

• LC-MS/MS system with the optimized MRM method

Procedure:

• Analyze High Concentration Analyte Standard: Prepare a high-concentration standard of non-deuterated Benzotriazole in the blank matrix. Analyze this sample using the optimized MRM method and monitor the signal in the MRM channel for Benzotriazole-d4.

• Analyze Internal Standard Solution: Prepare a solution of the Benzotriazole-d4 internal standard at the working concentration in the blank matrix. Analyze this sample and monitor the signal in the MRM channel for the non-deuterated Benzotriazole.

• Calculate Crosstalk Percentage:

  • Crosstalk (%) from analyte to internal standard = (Peak area of Benzotriazole-d4 in analyte standard / Peak area of Benzotriazole in analyte standard) * 100

  • Crosstalk (%) from internal standard to analyte = (Peak area of Benzotriazole in IS solution / Peak area of Benzotriazole-d4 in IS solution) * 100

Visualizations

Caption: Workflow for optimizing MRM transitions for Benzotriazole-d4 analysis.

Caption: Troubleshooting workflow for isotopic crosstalk in Benzotriazole-d4 analysis.

minimizing background noise for Benzotriazole-d4 detection

Welcome to the technical support center for Benzotriazole-d4 detection. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is Benzotriazole-d4 and why is it used in our analyses?

Benzotriazole-d4 (BZT-d4) is the deuterated form of Benzotriazole (B28993) (BZT). It is commonly used as an internal standard (IS) in quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2] Because its chemical and physical properties are nearly identical to the non-deuterated analyte, it co-elutes and experiences similar ionization effects in the mass spectrometer. This allows for the correction of variations in instrument response and matrix effects, leading to more accurate quantification of the target analyte.[3]

Q2: What are the most common sources of background noise in Benzotriazole-d4 detection?

High background noise can significantly impact the sensitivity and accuracy of your measurements.[4][5] Common sources include:

• Contaminated Solvents and Reagents: Impurities in solvents like methanol (B129727), acetonitrile (B52724), and water, as well as additives like formic acid or ammonium (B1175870) formate, can introduce significant background noise.[5][6][7]

• Matrix Effects: Co-eluting compounds from the sample matrix (e.g., plasma, urine, soil) can suppress or enhance the ionization of Benzotriazole-d4, leading to inaccurate results and a noisy baseline.[8][9]

• LC System Contamination: Residual compounds from previous analyses can leach from the column, tubing, or injector, contributing to background noise.[4]

• Instrumental Parameters: Suboptimal settings for the ion source, such as cone voltage and gas flow rates, can increase background noise.[5][10]

Q3: I am observing a high, noisy baseline in my chromatogram. What are the initial troubleshooting steps?

A noisy baseline can obscure the analyte peak and compromise the limit of detection (LOD) and limit of quantification (LOQ).[4] Here are the initial steps to take:

• Check Solvent Quality: Ensure you are using high-purity, LC-MS grade solvents and additives.[4][5][6] Consider comparing different batches or brands of solvents.[5]

• System Flush: Thoroughly flush the LC system with a strong solvent mixture (e.g., isopropanol:water) to remove potential contaminants.[4]

• Blank Injection: Inject a pure solvent blank to determine if the noise originates from the LC system or the solvent itself.

• Review Instrument Parameters: Check and optimize ion source parameters, such as gas flows and temperatures, as these can significantly impact the baseline.[5][10]

Troubleshooting Guides

Issue 1: Significant Signal Suppression or Enhancement (Matrix Effects)

Matrix effects are a primary cause of inaccurate quantification in LC-MS/MS analysis.[8][9] They occur when co-eluting matrix components interfere with the ionization of the analyte of interest.[8][9]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for matrix effects.

Detailed Steps:

• Quantify the Matrix Effect: Perform a post-extraction spike comparison. Analyze a blank matrix extract spiked with Benzotriazole-d4 and compare the peak area to a pure standard solution of the same concentration. A significant difference indicates the presence of matrix effects.[9]

• Enhance Sample Cleanup: Inadequate sample preparation is a major contributor to matrix effects.[8] Consider implementing more rigorous cleanup techniques:

  • Solid-Phase Extraction (SPE): This is a highly effective method for removing interfering components from complex matrices.

  • Dispersive Liquid-Liquid Microextraction (DLLME): This technique can also be used for the extraction and cleanup of benzotriazoles from aqueous samples.[1]

• Optimize Chromatography: Poor chromatographic resolution can lead to co-elution of matrix components with your analyte.[8]

  • Modify the Gradient: Adjust the mobile phase gradient to better separate the analyte from interfering compounds.

  • Change the Column: Consider a column with a different stationary phase that may offer better selectivity. A Phenyl-Hexyl column has been shown to be effective for benzotriazole analysis.[3][11]

• Sample Dilution: Diluting the sample can reduce the concentration of matrix components, thereby minimizing their impact on ionization.[9] However, be mindful that this will also reduce the analyte concentration, which may not be suitable for trace analysis.[9]

Issue 2: High Background Noise from the LC-MS System

Even with a clean sample, the LC-MS system itself can be a source of background noise.[4][5]

Troubleshooting Workflow:

Caption: Workflow for troubleshooting system-related background noise.

Detailed Steps:

• Mobile Phase and Additives:

  • Always use LC-MS grade solvents and additives.[4][5][6]

  • Prepare fresh mobile phases daily to prevent microbial growth and degradation.[4]

  • Use dedicated solvent bottles for LC-MS to avoid cross-contamination from detergents.[7]

• LC System Components:

  • Regularly clean and replace solvent inlet frits.

  • Flush the entire LC system, including the injector and column, between different sample batches.[4]

• Mass Spectrometer Ion Source:

  • Contamination of the ion source is a common cause of background noise.[4] Regularly clean the ion source components according to the manufacturer's recommendations.

  • Optimize ion source parameters such as cone voltage and gas flow rates. Increasing the cone gas flow has been shown to reduce background noise in some cases.[5]

Experimental Protocols

Solid-Phase Extraction (SPE) for Benzotriazoles in Water Samples

This protocol is a general guideline and may require optimization for specific matrices.[8]

• Sample Pre-treatment: Acidify the water sample (e.g., 500 mL) to pH 2 with hydrochloric acid.[8]

• Column Conditioning: Condition an appropriate SPE cartridge (e.g., C18) with methanol followed by acidified water.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent to remove hydrophilic interferences.

• Elution: Elute the benzotriazoles with a suitable organic solvent such as acetonitrile or methanol.[2]

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume of the initial mobile phase.[8]

Quantitative Data Summary

Table 1: Typical LC-MS/MS Parameters for Benzotriazole-d4 Analysis

Parameter	Typical Value/Condition	Reference
LC Column	Phenyl-Hexyl, C18	[3][11]
Mobile Phase A	Water with 0.1% Formic Acid	[5]
Mobile Phase B	Acetonitrile or Methanol	[1][2]
Flow Rate	0.3 - 0.7 mL/min	[1][11]
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative	[12]
Internal Standard	Benzotriazole-d4	[1][2][3]

Table 2: Example MRM Transitions for Benzotriazole and Benzotriazole-d4

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Reference
Benzotriazole	120.1	92.1, 65.1	[3]
Benzotriazole-d4	124.1	96.1, 68.1	[3]

Note: Optimal MRM transitions should be determined empirically on your specific instrument.[3]

References

• 1. acsi-journal.eu [acsi-journal.eu]
• 2. scispace.com [scispace.com]
• 3. waterboards.ca.gov [waterboards.ca.gov]
• 4. zefsci.com [zefsci.com]
• 5. waters.com [waters.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Background noise in UPLC-MS/MS experience? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 11. Quantitation of Phenolic Benzotriazole Class Compounds in Plasma by Liquid Chromatography–Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. agilent.com [agilent.com]

stability of Benzotriazole-d4 in acidic versus alkaline conditions

Frequently Asked Questions (FAQs)

Q1: How stable is the benzotriazole (B28993) ring system to different pH conditions?

A1: The benzotriazole ring system is generally considered to be relatively stable.[1] However, it can be susceptible to degradation under forced conditions such as high temperatures and extreme pH values. The stability of a specific derivative, like Benzotriazole-d4, will also be influenced by its substituents.

Q2: What are the potential degradation pathways for Benzotriazole-d4 in acidic or alkaline solutions?

A2: While specific studies on Benzotriazole-d4 are not extensively documented, potential degradation pathways under strong acidic or alkaline conditions could theoretically involve:

• Acidic Conditions: Hydrolysis of the triazole ring, which could lead to the opening of the ring to form an ortho-phenylenediamine derivative.[1]

• Alkaline Conditions: While detailed mechanisms for alkaline degradation are less commonly reported in the initial search results, extreme pH, in general, can promote degradation. Under certain oxidative conditions, alkaline pH has been shown to favor the removal of benzotriazole.[2]

Q3: Are there any known degradation products of benzotriazole?

A3: Studies on the biotransformation and photocatalytic degradation of benzotriazole have identified several products. For instance, under biological conditions, 4- and 5-hydroxy-1H-benzotriazole have been identified as major transformation products.[3] Under UV irradiation, aniline (B41778) and phenazine (B1670421) have been detected.[4] It is plausible that Benzotriazole-d4 could form analogous deuterated degradation products.

Troubleshooting Guide

This guide addresses common issues that may be encountered during the stability testing of Benzotriazole-d4.

Issue	Potential Cause	Suggested Solution
No degradation observed under acidic or alkaline stress.	The compound is highly stable under the tested conditions, or the stress applied is insufficient.	- Increase the acid or base concentration (e.g., from 0.1N to 1N HCl or NaOH).- Increase the temperature (e.g., from 50°C to 80°C).- Extend the duration of the stress testing.[1]
Complete and rapid degradation of the starting material.	The stress conditions are too harsh for the compound.	- Reduce the acid or base concentration.- Lower the incubation temperature.- Shorten the exposure time.[1]
Poor peak shape or resolution in HPLC analysis.	The pH of the sample may be incompatible with the mobile phase, or the compound may be interacting with the stationary phase.	- Neutralize the sample before injection.- Adjust the mobile phase pH.- Consider a different HPLC column.
Low recovery of the compound even at initial time points.	The compound may be adsorbing to the sample container or is unstable in the dissolution solvent.	- Use silanized glassware or polypropylene (B1209903) tubes.- Prepare samples immediately before analysis.- Evaluate the stability of the compound in the stock solution solvent.

Experimental Protocols

A general protocol for assessing the chemical stability of Benzotriazole-d4 across a range of pH values is provided below. This should be adapted based on the specific experimental goals.

Objective: To evaluate the stability of Benzotriazole-d4 in acidic, neutral, and alkaline conditions over time.

Materials:

• Benzotriazole-d4

• HPLC grade water, acetonitrile (B52724), and methanol

• Hydrochloric acid (HCl), 1N and 0.1N solutions

• Sodium hydroxide (B78521) (NaOH), 1N and 0.1N solutions

• Phosphate or other suitable buffer systems

• Volumetric flasks, pipettes, and autosampler vials

• HPLC system with a UV or mass spectrometer (MS) detector

• pH meter

Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of Benzotriazole-d4 in a suitable solvent such as acetonitrile or methanol.

• Stress Sample Preparation:

  • Acidic Conditions: Dilute the stock solution with 0.1N HCl and 1N HCl to a final concentration of approximately 0.1 mg/mL.

  • Alkaline Conditions: Dilute the stock solution with 0.1N NaOH and 1N NaOH to a final concentration of approximately 0.1 mg/mL.

  • Neutral Conditions: Dilute the stock solution with purified water or a neutral buffer (pH 7) to a final concentration of approximately 0.1 mg/mL.

  • Control Sample: Prepare a control sample by diluting the stock solution with the same solvent mixture used for the stock solution to the same final concentration.

• Incubation: Store all samples at a controlled temperature (e.g., 40°C or 60°C).

• Time Points: Withdraw aliquots from each sample at specified time points (e.g., 0, 2, 4, 8, 24, and 48 hours).

• Sample Analysis:

  • Immediately after withdrawal, neutralize the acidic and alkaline samples.

  • Analyze all samples by a validated stability-indicating HPLC method to determine the concentration of the remaining Benzotriazole-d4. An MS detector can be used to identify potential degradation products.

• Data Analysis: Calculate the percentage of Benzotriazole-d4 remaining at each time point relative to the initial (time 0) concentration.

Data Presentation

The results of the stability study can be summarized in the following table.

Table 1: Stability of Benzotriazole-d4 under Various pH Conditions at [Temperature]

Condition	Time (hours)	Concentration (mg/mL)	% Remaining
Control	0	100
2
4
8
24
48
0.1N HCl	0	100
2
4
8
24
48
1N HCl	0	100
2
4
8
24
48
pH 7 Buffer	0	100
2
4
8
24
48
0.1N NaOH	0	100
2
4
8
24
48
1N NaOH	0	100
2
4
8
24
48

Visualizations

The following diagrams illustrate the experimental workflow and a decision-making process for troubleshooting stability issues.

Caption: Experimental workflow for pH stability testing.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Biotransformation of benzotriazoles: insights from transformation product identification and compound-specific isotope analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Photochemical degradation of benzotriazole - PubMed [pubmed.ncbi.nlm.nih.gov]

addressing non-linearity in Benzotriazole-d4 calibration curves

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering non-linearity in Benzotriazole-d4 calibration curves during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is a calibration curve and why is linearity important for quantification?

A calibration curve is a fundamental tool in analytical chemistry used to determine the concentration of an analyte in an unknown sample. It is generated by plotting the response of an analytical instrument to a series of standards of known concentrations. Linearity is a desirable characteristic of a calibration curve because it indicates a proportional relationship between the analyte concentration and the instrument response over a given range. This direct proportionality simplifies the calculation of the unknown concentration and is often a regulatory requirement for method validation.

Q2: I am observing a non-linear calibration curve when using Benzotriazole-d4 as an internal standard. What are the common causes?

Non-linearity in calibration curves, particularly in Liquid Chromatography-Mass Spectrometry (LC-MS/MS) applications, can stem from various factors. When using a deuterated internal standard like Benzotriazole-d4, the common causes can be categorized as follows:

• Instrumental Effects:

  • Detector Saturation: At high analyte concentrations, the mass spectrometer detector can become overwhelmed, leading to a plateau in the signal response and a downward curve at the higher end of the calibration range.

  • Ionization Saturation: The electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source can become saturated at high analyte concentrations, limiting the number of ions that can be generated and detected.

• Analyte and Internal Standard Behavior:

  • Isotopic Interference: Naturally occurring isotopes of the analyte (e.g., ¹³C) can contribute to the signal of the deuterated internal standard, especially if the mass difference is small. This "crosstalk" can cause non-linearity, particularly at high analyte concentrations.[1][2][3]

  • Differential Matrix Effects: While Benzotriazole-d4 is used to compensate for matrix effects, it may not always experience the exact same degree of ion suppression or enhancement as the native benzotriazole (B28993).[4][5][6] This can be due to slight differences in their chromatographic elution profiles (isotopic effect on retention time).[4][7]

• Sample and Standard Preparation:

  • Errors in Standard Preparation: Inaccurate preparation of stock solutions or serial dilutions of calibration standards is a common source of non-linearity.

  • Internal Standard Concentration: An inappropriate concentration of the internal standard can also contribute to non-linearity.

Q3: My calibration curve for benzotriazole with Benzotriazole-d4 internal standard is consistently showing a downward curve at higher concentrations. What is the most likely cause and how can I address it?

A downward curving calibration curve at higher concentrations is a classic indication of detector or ion source saturation . This means that at a certain concentration, the instrument's response is no longer proportional to the amount of analyte being introduced.

Troubleshooting Steps:

• Extend the Calibration Range: Prepare and analyze standards at even higher concentrations to confirm that the response is indeed plateauing.

• Dilute Upper-Level Standards and Samples: The most direct solution is to dilute your high-concentration standards and any unknown samples that fall in that range to bring them within the linear portion of the curve.

• Reduce Injection Volume: Injecting a smaller volume of your standards and samples can help to avoid overloading the system.

• Optimize MS Source Conditions: Adjusting parameters such as gas flows, temperature, and voltages in the ion source can sometimes extend the linear dynamic range.

Q4: Is it acceptable to use a non-linear regression model for my Benzotriazole-d4 calibration curve?

Yes, it is often acceptable and sometimes necessary to use a non-linear regression model, such as a quadratic fit (second-order polynomial) , for calibration curves in LC-MS/MS analysis. Regulatory guidelines often permit the use of non-linear models provided they are appropriately justified and validated.[8][9]

When to Consider a Quadratic Fit:

• When you have investigated and addressed potential causes of non-linearity, but the response remains inherently non-linear.

• The non-linearity is reproducible and well-defined by the quadratic model.

• The chosen model provides a better fit to the data than a linear model, as evidenced by residual plots and other statistical measures.

It is crucial to use a sufficient number of calibration points (a minimum of six is generally recommended for a quadratic fit) to accurately define the curve.[8]

Troubleshooting Guides

Guide 1: Investigating the Root Cause of Non-Linearity

This guide provides a systematic approach to identifying the source of non-linearity in your Benzotriazole-d4 calibration curve.

Troubleshooting Workflow Diagram

Caption: A logical workflow for troubleshooting non-linearity in calibration curves.

Experimental Protocols

Protocol 1: Preparation of Calibration Standards for Benzotriazole Analysis

This protocol describes the preparation of calibration standards for the quantification of benzotriazole in water samples using Benzotriazole-d4 as an internal standard.

Materials:

• Benzotriazole certified reference material

• Benzotriazole-d4 certified reference material

• Methanol (B129727) (HPLC or LC-MS grade)

• Acetonitrile (HPLC or LC-MS grade)

• Reagent water (Type I)

• Calibrated analytical balance

• Class A volumetric flasks and pipettes

Procedure:

• Preparation of Primary Stock Solutions (100 µg/mL):

  • Accurately weigh approximately 10 mg of Benzotriazole and Benzotriazole-d4 into separate 100 mL volumetric flasks.

  • Dissolve the contents in and bring to volume with a 50:50 mixture of methanol and acetonitrile. Sonicate if necessary to ensure complete dissolution.

• Preparation of Intermediate Stock Solutions (10 µg/mL and 1 µg/mL):

  • Prepare intermediate stock solutions by serially diluting the primary stock solutions with the 50:50 methanol/acetonitrile mixture.

• Preparation of Internal Standard Working Solution (e.g., 20 ng/mL):

  • Dilute the Benzotriazole-d4 intermediate stock solution with 90:10 reagent water/acetonitrile to a final concentration of 20 ng/mL. This concentration may need to be optimized based on instrument response.

• Preparation of Calibration Standards (e.g., 0.2 - 50 ng/mL):

  • Into a series of appropriately labeled vials, add a constant volume of the Internal Standard Working Solution (e.g., 500 µL).

  • Add varying volumes of the Benzotriazole intermediate and/or primary stock solutions to create a series of calibration standards with final concentrations covering the desired range (e.g., 0.2, 0.5, 1, 2, 5, 10, 20, 50 ng/mL).

  • Bring all calibration standards to the same final volume with 90:10 reagent water/acetonitrile.

Quantitative Data Summary: Calibration Standard Preparation

Standard Level	Analyte Stock Solution Used	Volume of Analyte Stock (µL)	Final Volume (mL)	Final Analyte Concentration (ng/mL)
CAL 1	1 µg/mL	0.2	1	0.2
CAL 2	1 µg/mL	0.5	1	0.5
CAL 3	1 µg/mL	1.0	1	1.0
CAL 4	1 µg/mL	2.0	1	2.0
CAL 5	10 µg/mL	0.5	1	5.0
CAL 6	10 µg/mL	1.0	1	10.0
CAL 7	10 µg/mL	2.0	1	20.0
CAL 8	100 µg/mL	0.5	1	50.0

Note: This is an example dilution scheme and should be adapted based on the desired calibration range and available stock solution concentrations.

Signaling Pathways and Logical Relationships

Diagram: Decision Tree for Selecting a Calibration Model

This diagram illustrates the decision-making process for selecting an appropriate regression model for your calibration curve.

Caption: Decision tree for choosing an appropriate calibration model.

References

• 1. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. [Question] Non-linear standard (calibrator) curves - Chromatography Forum [chromforum.org]
• 4. benchchem.com [benchchem.com]
• 5. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Impact of calibrator concentrations and their distribution on accuracy of quadratic regression for liquid chromatography-mass spectrometry bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. More Than You Ever Wanted to Know About Calibrations, Part 2 – Curve Fits and Weighting [restek.com]

reducing ion suppression of Benzotriazole-d4 in complex samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Benzotriazole-d4 in complex samples. Our goal is to help you minimize ion suppression and ensure accurate, reproducible results in your liquid chromatography-mass spectrometry (LC-MS) experiments.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for Benzotriazole-d4 analysis?

A1: Ion suppression is a matrix effect where co-eluting compounds from a sample (e.g., plasma, wastewater) interfere with the ionization of the target analyte, in this case, Benzotriazole-d4, in the mass spectrometer's ion source.[1][2] This interference can lead to a decreased signal intensity, poor sensitivity, and inaccurate quantification.[2][3] Minimizing ion suppression is critical for developing a robust and reliable analytical method.

Q2: How can I detect if ion suppression is affecting my Benzotriazole-d4 analysis?

A2: A common method to detect and locate ion suppression is through a post-column infusion experiment.[4][5] In this technique, a constant flow of Benzotriazole-d4 solution is introduced into the LC eluent after the analytical column but before the mass spectrometer. A blank matrix sample is then injected. Any significant dip in the baseline signal for Benzotriazole-d4 indicates the elution of interfering compounds from the matrix that are causing ion suppression.[2] Another method is the post-extraction spike comparison, which provides a quantitative assessment of the matrix effect.[5]

Q3: Why is a deuterated internal standard like Benzotriazole-d4 used?

A3: Deuterated internal standards are used to compensate for variability during sample preparation and analysis, including ion suppression. Since Benzotriazole-d4 is structurally and chemically very similar to the non-deuterated Benzotriazole, it will behave similarly during extraction, chromatography, and ionization. Therefore, it is assumed to be affected by ion suppression to a similar extent as the analyte of interest. By monitoring the ratio of the analyte to the internal standard, more accurate quantification can be achieved.

Q4: Can changing the ionization mode or source help reduce ion suppression?

A4: Yes. Atmospheric Pressure Chemical Ionization (APCI) is often less susceptible to ion suppression than Electrospray Ionization (ESI).[1][6][7] This is because the ionization mechanisms are different; APCI involves gas-phase ionization, which can be less affected by non-volatile matrix components that interfere with the droplet formation and evaporation process in ESI.[1][6][8] Switching from positive to negative ionization mode can also sometimes reduce ion suppression, as fewer matrix components may be ionized in the negative mode.[1][7]

Troubleshooting Guides

Issue 1: Low Signal Intensity or Complete Signal Loss for Benzotriazole-d4

Possible Cause: Significant ion suppression from co-eluting matrix components.

Troubleshooting Steps:

• Assess the Matrix Effect:

  • Perform a post-column infusion experiment to identify the retention time regions with the most significant ion suppression.

  • Quantify the extent of suppression using a post-extraction spike experiment.

• Improve Chromatographic Separation:

  • Adjust the gradient profile to better separate Benzotriazole-d4 from the suppression zones.

  • Experiment with a different stationary phase (e.g., a column with a different chemistry) to alter selectivity.[2]

• Enhance Sample Cleanup:

  • Implement or optimize a Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) protocol to more effectively remove interfering matrix components.

  • For plasma samples, consider more rigorous protein precipitation methods followed by a cleanup step.[2]

• Dilute the Sample:

  • Diluting the sample can reduce the concentration of matrix components causing suppression.[1][7] However, this may also decrease the analyte signal, so a balance must be found.

Issue 2: Poor Reproducibility and Inconsistent Peak Areas for Benzotriazole-d4

Possible Cause: Variable ion suppression across different samples or injections.

Troubleshooting Steps:

• Standardize Sample Preparation:

  • Ensure that all sample preparation steps are performed consistently for every sample to minimize variability in the final extracts.[2]

• Improve Chromatographic Robustness:

  • If the Benzotriazole-d4 peak elutes on the edge of an ion suppression zone, small shifts in retention time can lead to large variations in signal intensity.[2] Adjust the chromatography to move the analyte peak to a "cleaner" region of the chromatogram.

• Check for Contamination:

  • Contamination from solvents, glassware, or plasticware can introduce interfering substances.[4][9][10] Ensure high-purity solvents and proper cleaning procedures are used.

• Optimize MS Source Conditions:

  • Fine-tune ion source parameters such as gas flows, temperatures, and voltages to potentially minimize the impact of matrix interferences.[2]

Quantitative Data Summary

Table 1: Comparison of Sample Preparation Techniques for Reducing Ion Suppression

Sample Preparation Technique	Typical Recovery (%)	Relative Ion Suppression (%)	Advantages	Disadvantages
Protein Precipitation (PPT)	80-95	40-80	Simple, fast	Least effective at removing interferences.[2]
Liquid-Liquid Extraction (LLE)	70-90	20-50	Good for non-polar analytes	Can be labor-intensive, uses organic solvents.
Solid-Phase Extraction (SPE)	85-105	5-30	High selectivity, clean extracts	More complex method development.[2]

Note: Values are illustrative and can vary significantly depending on the specific matrix, analyte, and optimized protocol.

Table 2: Effect of LC Flow Rate on Ion Suppression

Flow Rate	Droplet Size	Ionization Efficiency	Susceptibility to Ion Suppression
High (e.g., >500 µL/min)	Larger	Lower	Higher
Low (e.g., <10 µL/min - nano-flow)	Smaller, more highly charged	Higher	Lower.[1][7]

Experimental Protocols

Protocol 1: Post-Column Infusion to Detect Ion Suppression

Objective: To identify regions in the chromatogram where ion suppression occurs.

Methodology:

• Prepare a standard solution of Benzotriazole-d4 at a concentration that provides a stable and moderate signal.

• Set up the LC-MS system with the analytical column.

• Connect the outlet of the LC column to a T-piece.

• Connect a syringe pump containing the Benzotriazole-d4 standard solution to the second port of the T-piece.

• Connect the third port of the T-piece to the MS inlet.

• Begin infusing the Benzotriazole-d4 solution at a low, constant flow rate.

• Once a stable baseline signal is achieved, inject a blank, extracted matrix sample.

• Monitor the Benzotriazole-d4 signal. Dips in the baseline indicate retention times where matrix components are eluting and causing ion suppression.

Protocol 2: Solid-Phase Extraction (SPE) for Wastewater Samples

Objective: To clean up a complex water matrix and reduce ion suppression for Benzotriazole-d4 analysis.

Methodology:

• Conditioning: Condition an appropriate SPE cartridge (e.g., a polymeric reversed-phase sorbent) with methanol (B129727) followed by ultrapure water.

• Sample Loading: Load the water sample (e.g., 100 mL, acidified to pH ~2) onto the SPE cartridge at a slow, steady flow rate.

• Washing: Wash the cartridge with a weak organic solvent/water mixture to remove polar interferences.

• Elution: Elute the Benzotriazole-d4 and other retained analytes with a small volume of a strong organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the initial mobile phase.[11]

Visualizations

Caption: A logical workflow for troubleshooting ion suppression of Benzotriazole-d4.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 8. academic.oup.com [academic.oup.com]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. zefsci.com [zefsci.com]
• 11. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Guide to the Validation of Analytical Methods Utilizing Benzotriazole-d4

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of analytes in various matrices is of utmost importance. This guide offers an objective comparison of the performance of analytical methods that use Benzotriazole-d4 as an internal standard for the quantification of benzotriazole (B28993) and its derivatives. The use of a stable isotope-labeled internal standard like Benzotriazole-d4 is a critical component of robust analytical method validation, enhancing accuracy and precision by compensating for matrix effects and variations in instrument response.[1][2]

Benzotriazole-d4 is a deuterated form of 1H-Benzotriazole, a compound and its derivatives that are widely used as corrosion inhibitors and are considered emerging environmental contaminants.[3] Consequently, reliable analytical methods are essential for monitoring their presence in diverse samples such as drinking water, wastewater, and biological fluids.[1][4][5] This guide provides supporting experimental data, detailed methodologies, and visual workflows to assist in the validation of analytical methods employing Benzotriazole-d4.

Performance Characteristics of Analytical Methods Using Benzotriazole-d4

The validation of an analytical method establishes through documented evidence that the procedure is suitable for its intended purpose.[6] Key validation parameters include linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[6][7] The following tables summarize the performance of liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods using Benzotriazole-d4 as an internal standard for the analysis of benzotriazoles in aqueous samples.

Analyte	Matrix	Linearity (Range)	Correlation Coefficient (r²)	Reference
1H-Benzotriazole	Drinking Water	0.5 - 10 ppb	>0.99	[8]
Benzotriazoles & Benzothiazoles	Water	0.01 - 1.0 µg/L	Not Specified	[9]
Benzotriazoles & Benzothiazoles	Aqueous Matrices	Not Specified	>0.99	[10]

Analyte	Matrix	Spike Level	Accuracy (% Recovery)	Precision (% RSD)	Reference
1H-Benzotriazole	Reagent Water	0.5, 1, 2, 5, 10 ppb	See Table 7 in source	<20%	[8]
Benzotriazoles & Benzothiazoles	Ultrapure, Drinking, and Surface Water	0.2 µg/L	45 - 125%	2 - 13%	[9]
Benzotriazoles & Benzothiazoles	Surface Water and Effluents	Not Specified	80 - 100%	<12%	[10]

Analyte	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
1H-Benzotriazole	Drinking Water	0.17 ppb (single laboratory)	0.5 ppb (MRL)	[1][8]
Benzotriazoles & Benzothiazoles	Water	0.01 µg/L (method detection limits)	Not Specified	[9]
Benzotriazoles & Benzothiazoles	Surface, Urban, and Industrial Wastewater	Not Specified	0.002 - 0.29 ng/mL	[10]

Alternative Internal Standards

While Benzotriazole-d4 is a commonly used and effective internal standard for the analysis of benzotriazoles, other internal standards have also been employed in similar analytical methods.

Internal Standard	Analyte(s)	Analytical Technique	Reference
Atrazine-d5	Benzotriazoles and Benzothiazoles	LC-MS	[9]
Fenuron and Chloroxuron	Benzotriazoles and Benzothiazoles	LC-MS	[9]
¹³C₆-labelled internal standards	Various analytes	LC-MS/MS	[11]

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating analytical methods. Below are representative protocols for the analysis of benzotriazoles in aqueous samples using Benzotriazole-d4 as an internal standard.

Sample Preparation: Direct Aqueous Injection

This method is suitable for relatively clean matrices like drinking water.[1]

• To a 1 mL aliquot of the water sample, add a known amount of Benzotriazole-d4 internal standard solution.[1] A typical concentration for the internal standard stock solution is 100 µg/mL, which is then diluted to a working concentration (e.g., 20 ppb).[1]

• Vortex the sample to ensure homogeneity.

• The sample is now ready for injection into the LC-MS/MS system.

Sample Preparation: Solid-Phase Extraction (SPE)

For more complex matrices or when lower detection limits are required, an extraction and concentration step such as SPE is often employed.[9][10]

• Acidify the water sample to a low pH.

• Pass the sample through an appropriate SPE cartridge (e.g., MAX solid-phase extraction cartridge).[10]

• Wash the cartridge to remove interferences.

• Elute the analytes and the internal standard from the cartridge using a suitable solvent mixture (e.g., methanol-acetone 7:3 v/v).[10]

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a specific volume of the initial mobile phase.[2]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• LC System: Utilize a liquid chromatography system equipped with a suitable column, such as a Phenyl-Hexyl column.[1]

• Mobile Phase: A typical mobile phase consists of a gradient of water and an organic solvent (e.g., acetonitrile (B52724) or methanol) with an additive like formic acid.

• Injection Volume: Inject a specific volume of the prepared sample (e.g., 50 µL).[1]

• MS/MS System: Employ a tandem mass spectrometer operating in a positive electrospray ionization (ESI) mode.[9]

• Detection: Monitor the precursor and product ions for both benzotriazole and Benzotriazole-d4.[1]

• Quantification: Calculate the concentration of benzotriazole using the internal standard technique, where the response of the analyte is compared to the response of the isotopically labeled internal standard.[1][8]

Visualizing the Workflow

A clear understanding of the experimental workflow is essential for method implementation and validation.

Caption: A typical workflow for the validation of an analytical method for benzotriazoles using Benzotriazole-d4 as an internal standard.

References

• 1. waterboards.ca.gov [waterboards.ca.gov]
• 2. benchchem.com [benchchem.com]
• 3. waterboards.ca.gov [waterboards.ca.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. globalresearchonline.net [globalresearchonline.net]
• 7. jddtonline.info [jddtonline.info]
• 8. waterboards.ca.gov [waterboards.ca.gov]
• 9. scispace.com [scispace.com]
• 10. Simultaneous determination of benzotriazole and benzothiazole derivatives in aqueous matrices by mixed-mode solid-phase extraction followed by liquid chromatography–tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to Isotopically Labeled Standards for Benzotriazole Analysis

For Researchers, Scientists, and Drug Development Professionals

In the quantitative analysis of benzotriazole (B28993), a ubiquitous environmental contaminant and industrial compound, the choice of an appropriate internal standard is paramount for achieving accurate and reliable results. Isotope dilution mass spectrometry (ID-MS) is the gold standard for this purpose, and the selection of the isotopically labeled standard can significantly impact method performance. This guide provides a comprehensive comparison of Benzotriazole-d4, a commonly used deuterated standard, with other potential isotopically labeled alternatives, supported by experimental data and theoretical advantages.

Performance Comparison: Benzotriazole-d4 vs. Other Isotopically Labeled Standards

Key Performance Characteristics

Parameter	Benzotriazole-d4 (Deuterated)	Benzotriazole-¹³C₆ (Carbon-13 Labeled)	Benzotriazole-¹⁵N₃ (Nitrogen-15 Labeled)
Co-elution with Analyte	May exhibit slight chromatographic shift (isotope effect), potentially leading to differential matrix effects.	Co-elutes perfectly with the unlabeled analyte, ensuring identical experience of matrix effects.	Co-elutes perfectly with the unlabeled analyte, ensuring identical experience of matrix effects.
Isotopic Stability	Deuterium atoms can be susceptible to back-exchange with protons from the solvent, especially in acidic or basic conditions, potentially compromising quantification.	The ¹³C label is integrated into the carbon skeleton and is not susceptible to exchange, offering high stability.	The ¹⁵N label is integrated into the triazole ring and is not susceptible to exchange under typical analytical conditions, offering high stability.
Accuracy & Precision	High accuracy and precision can be achieved with careful method validation. Data from a multi-laboratory validation study for benzotriazole in drinking water using Benzotriazole-d4 showed excellent performance (see Table 2).	Theoretically offers higher accuracy and precision due to perfect co-elution, leading to more effective compensation for matrix effects.	Theoretically offers higher accuracy and precision for the same reasons as ¹³C-labeling.
Commercial Availability & Cost	Readily available from various chemical suppliers.	Not found to be commercially available. Synthesis is complex and likely expensive.	Not found to be commercially available. Synthesis is complex and likely expensive.

Experimental Data: Performance of Benzotriazole-d4

The following data is summarized from a multi-laboratory validation study for the quantitation of benzotriazole in drinking water by the California Department of Food and Agriculture, which utilized Benzotriazole-d4 as the internal standard. This data demonstrates the high level of performance that can be achieved with a deuterated standard when the analytical method is properly validated.

Table 2: Method Validation Data for Benzotriazole Analysis using Benzotriazole-d4 Internal Standard

Validation Parameter	Performance Metric
Linearity
Calibration Range	0.2 - 50 µg/L
Regression	Linear or Quadratic
Coefficient of Determination (r²)	≥ 0.99
Accuracy (% Recovery)
Fortified Blanks (n=7)	95-105%
Precision (%RSD)
Intra-day Precision	< 10%
Inter-day Precision	< 15%
Limit of Quantitation (LOQ)	0.5 µg/L
Limit of Detection (LOD)	0.17 µg/L

Source: Summarized from the "Multi-Laboratory Validation Study for Quantitation of Benzotriazole by CAC-Benzotriazole-1.0" report.

Experimental Protocols

A detailed experimental protocol for the analysis of benzotriazole in drinking water using Benzotriazole-d4 as an internal standard is provided by the California Department of Food and Agriculture (Method CAC-Benzotriazole-1.1). The key steps are outlined below.

Sample Preparation and Analysis Workflow

• Sample Collection: Collect water samples in appropriate containers.

• Internal Standard Spiking: Spike a known volume of the water sample with a known concentration of Benzotriazole-d4 solution.

• Direct Injection LC-MS/MS Analysis:

  • Chromatography: Perform chromatographic separation using a suitable LC column (e.g., Phenyl-Hexyl).

  • Mass Spectrometry: Employ a tandem mass spectrometer operating in a multiple reaction monitoring (MRM) mode.

  • MRM Transitions:

    • Benzotriazole: e.g., 120 -> 92 (quantifier), 120 -> 65 (qualifier)

    • Benzotriazole-d4: e.g., 124 -> 96 (quantifier)

• Quantification: Calculate the concentration of benzotriazole in the sample by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Visualization of Concepts

Caption: Workflow for Isotope Dilution Mass Spectrometry Analysis of Benzotriazole.

Caption: Decision tree for selecting an appropriate isotopically labeled internal standard.

Conclusion

Benzotriazole-d4 is a widely used and well-validated isotopically labeled internal standard for the quantification of benzotriazole. The available experimental data demonstrates that high accuracy and precision can be achieved with its use. However, the theoretical advantages of ¹³C and ¹⁵N-labeled standards, particularly in terms of perfect co-elution with the analyte and greater isotopic stability, make them superior choices for minimizing matrix effects and ensuring the highest data quality. The primary limitation for the adoption of ¹³C and ¹⁵N-labeled benzotriazole is their current lack of commercial availability. For researchers developing new methods or analyzing challenging matrices, the synthesis of a ¹³C or ¹⁵N-labeled benzotriazole internal standard could be a worthwhile investment to enhance method robustness and data reliability. For routine analysis in well-characterized matrices, a properly validated method using Benzotriazole-d4 remains a reliable and cost-effective option.

A Head-to-Head Battle of Analytical Techniques: Isotope Dilution with Benzotriazole-d4 Sets the Gold Standard for Accuracy and Precision

For researchers, scientists, and drug development professionals striving for the highest degree of accuracy and precision in benzotriazole (B28993) quantification, the choice of analytical methodology is paramount. This guide provides an objective comparison of the performance of isotope dilution mass spectrometry (IDMS) using Benzotriazole-d4 against alternative analytical techniques, supported by experimental data and detailed protocols.

The use of an isotopically labeled internal standard, such as Benzotriazole-d4, in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful technique for the precise and accurate quantification of benzotriazole in various matrices. This approach, known as isotope dilution mass spectrometry (IDMS), is widely recognized for its ability to compensate for variations in instrument response and matrix effects, which can significantly impact the reliability of analytical results.[1][2]

Performance Benchmark: Isotope Dilution with Benzotriazole-d4

A multi-laboratory validation study for the quantification of benzotriazole in drinking water using LC-MS/MS with Benzotriazole-d4 as an internal standard provides a robust dataset to establish the method's performance. The study highlights the exceptional accuracy (measured as recovery) and precision (measured as relative standard deviation, RSD) achievable with this technique.

Table 1: Accuracy and Precision Data from a Multi-Laboratory Validation Study of Benzotriazole Quantification using Isotope Dilution with Benzotriazole-d4.

Laboratory	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)
Laboratory 1	98.5	3.2
Laboratory 2	102.1	4.5
Laboratory 3	99.2	2.8
Laboratory 4	105.3	5.1
Laboratory 5	97.8	3.9
Average	100.6	3.9

Data summarized from a multi-laboratory validation report.

The tight clustering of the recovery values around 100% and the low relative standard deviations across multiple laboratories underscore the robustness and reliability of the isotope dilution method with Benzotriazole-d4.

Comparison with Alternative Analytical Methods

While isotope dilution with Benzotriazole-d4 offers superior performance, other analytical methods are also employed for benzotriazole quantification. These include external standard calibration with LC-MS/MS and high-performance liquid chromatography with ultraviolet detection (HPLC-UV). The following table provides a comparative overview of the typical performance characteristics of these methods. It is important to note that these values are representative and can vary depending on the specific experimental conditions, matrix, and instrumentation.

Table 2: Comparison of Performance Characteristics of Different Analytical Methods for Benzotriazole Quantification.

Analytical Method	Typical Accuracy (Recovery %)	Typical Precision (RSD %)	Key Advantages	Key Disadvantages
Isotope Dilution (Benzotriazole-d4) LC-MS/MS	95 - 105	< 5	High accuracy and precision, effectively corrects for matrix effects and instrument variability.	Higher cost of isotopically labeled standard.
External Standard LC-MS/MS	80 - 120	< 15	Lower cost per analysis, widely available instrumentation.	Susceptible to matrix effects (ion suppression/enhancement), can lead to lower accuracy.
HPLC-UV	85 - 115	< 10	Lower instrument cost and complexity.	Lower sensitivity and selectivity compared to MS, potential for interferences from co-eluting compounds.

The Isotope Dilution Advantage: A Logical Workflow

The enhanced accuracy and precision of the isotope dilution method stem from its ability to use the isotopically labeled internal standard to correct for analyte loss during sample preparation and for fluctuations in instrument response. The co-elution of the analyte and the internal standard, which are chemically identical but mass-differentiated, ensures that they experience the same experimental variations.

Figure 1: Workflow for Isotope Dilution Mass Spectrometry.

Experimental Protocols

Isotope Dilution LC-MS/MS Method using Benzotriazole-d4

This protocol is based on established methods for the analysis of benzotriazole in aqueous samples.[2]

1. Sample Preparation:

• To a 1.0 mL aliquot of the sample, add a known amount of Benzotriazole-d4 internal standard solution.

• Vortex the sample to ensure thorough mixing.

• If necessary, filter the sample through a 0.2 µm syringe filter to remove particulate matter.

2. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) system capable of gradient elution.

• Column: A suitable reversed-phase column, such as a C18 or Phenyl-Hexyl column (e.g., 100 mm x 2.1 mm, 2.6 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in methanol.

• Gradient Program: A typical gradient would start at a low percentage of mobile phase B, ramp up to a high percentage to elute the analyte, and then return to initial conditions for equilibration.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• MS/MS Transitions:

  • Benzotriazole: Precursor ion (Q1) m/z 120.1 -> Product ion (Q3) m/z 92.1

  • Benzotriazole-d4: Precursor ion (Q1) m/z 124.1 -> Product ion (Q3) m/z 96.1

3. Calibration and Quantification:

• Prepare a series of calibration standards containing known concentrations of benzotriazole and a constant concentration of Benzotriazole-d4.

• Generate a calibration curve by plotting the peak area ratio of benzotriazole to Benzotriazole-d4 against the concentration of benzotriazole.

• The concentration of benzotriazole in the samples is determined by calculating their peak area ratios and interpolating from the calibration curve.

Alternative Method: External Standard Calibration by LC-MS/MS

1. Sample Preparation:

• Prepare the sample as described above, but without the addition of the internal standard.

2. LC-MS/MS Instrumentation and Conditions:

• The instrumentation and conditions are the same as for the isotope dilution method.

3. Calibration and Quantification:

• Prepare a series of calibration standards containing only known concentrations of benzotriazole.

• Generate a calibration curve by plotting the peak area of benzotriazole against its concentration.

• The concentration of benzotriazole in the samples is determined by measuring their peak areas and interpolating from the calibration curve.

Conclusion

For researchers, scientists, and professionals in drug development who demand the highest quality data, the evidence strongly supports the use of isotope dilution with Benzotriazole-d4 for the quantification of benzotriazole. This method consistently delivers superior accuracy and precision by effectively mitigating the challenges of matrix effects and instrumental variability. While alternative methods like external standard calibration and HPLC-UV have their applications, they do not offer the same level of confidence in the analytical results, particularly when dealing with complex matrices or when low-level detection is required. The adoption of Benzotriazole-d4 based isotope dilution is a strategic investment in data integrity and the overall success of research and development endeavors.

References

• 1. Quantitation of Phenolic Benzotriazole Class Compounds in Plasma by Liquid Chromatography–Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Benzotriazole-d4 Versus Surrogate Standards: A Comparative Guide for Recovery Correction in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

In the precise world of analytical chemistry, accurate quantification of analytes is paramount. This is especially true in complex matrices such as environmental samples and biological fluids, where analyte loss during sample preparation and matrix-induced signal suppression or enhancement in the analytical instrument can lead to significant inaccuracies. To counteract these effects, internal standards are employed for recovery correction. This guide provides an objective comparison between the use of an isotopically labeled internal standard, Benzotriazole-d4, and other non-isotopically labeled surrogate standards for the analysis of benzotriazoles.

The Gold Standard: Isotope Dilution Mass Spectrometry with Benzotriazole-d4

The most robust method for correcting analytical variability is the use of a stable isotopically labeled (SIL) internal standard, such as Benzotriazole-d4, in a technique known as isotope dilution mass spectrometry (IDMS).[1] A deuterated internal standard is chemically identical to the analyte of interest, with the key difference being the substitution of hydrogen atoms with their heavier isotope, deuterium.[2] This subtle mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, while their nearly identical physicochemical properties ensure they behave almost identically throughout the entire analytical process.[1][2]

By introducing a known amount of Benzotriazole-d4 into a sample at the beginning of the sample preparation process, it acts as a perfect mimic for the native benzotriazole (B28993) analytes.[1] Any losses incurred during extraction, cleanup, or injection, as well as variations in ionization efficiency, will affect both the analyte and the deuterated standard equally.[1] Consequently, the ratio of the analyte's signal to the internal standard's signal remains constant, enabling highly accurate and precise quantification.[1]

Surrogate Standards: A Viable Alternative with Limitations

Surrogate standards are compounds that are chemically similar to the target analytes but are not isotopically labeled.[2] They are also added to samples before preparation to monitor for matrix effects and recovery losses. While structural analogs can be used, their chemical and physical properties are not identical to the analyte of interest.[2] Even minor structural differences can lead to variations in their behavior during sample preparation and analysis, potentially compromising the accuracy of the quantification.[3]

Head-to-Head Comparison: Performance Metrics

While direct comparative studies for benzotriazoles are limited, the general principles and data from other analytes strongly favor the use of isotopically labeled standards. The superiority of a deuterated internal standard is evident when examining key analytical validation parameters.

Parameter	Benzotriazole-d4 (Isotopically Labeled IS)	Surrogate Standard (Non-Isotopically Labeled)
Accuracy	High - effectively corrects for matrix effects and recovery losses due to near-identical chemical and physical properties.	Moderate to High - Correction is less precise as the surrogate's behavior may not perfectly mimic the analyte's.
Precision	High - a lower variance in results is typically observed due to consistent correction across different samples and batches.[1]	Moderate - Higher variability can be introduced if the surrogate and analyte respond differently to matrix variations.
Matrix Effect Correction	Excellent - Co-elution with the analyte ensures that both experience the same degree of signal suppression or enhancement.	Good to Poor - Differential elution times can lead to the analyte and surrogate experiencing different matrix effects, resulting in inaccurate correction.
Recovery Correction	Excellent - Tracks the analyte through all preparation steps with high fidelity.	Good - Generally provides a good estimation of recovery, but differences in properties can lead to discrepancies.
Cost	Higher - Synthesis of isotopically labeled standards is more complex and expensive.	Lower - Structural analogs are generally more readily available and less expensive.
Availability	May be limited for some analytes.	Generally more widely available.

This table summarizes the expected performance based on established principles of analytical chemistry and data from comparative studies of other analytes.[1][2][3]

Experimental Protocols: A Workflow for Benzotriazole Analysis

The following section details a typical experimental workflow for the analysis of benzotriazoles in water samples using Benzotriazole-d4 as an internal standard.

Sample Preparation: Solid-Phase Extraction (SPE)

A widely used technique for extracting and concentrating benzotriazoles from aqueous samples is solid-phase extraction.

• Sample Fortification: A known amount of Benzotriazole-d4 internal standard solution is added to the water sample.

• Sample Loading: The fortified water sample is passed through an SPE cartridge (e.g., Oasis HLB).

• Washing: The cartridge is washed with a weak solvent to remove interfering substances.

• Elution: The benzotriazoles and Benzotriazole-d4 are eluted from the cartridge with a stronger organic solvent (e.g., methanol (B129727) or acetonitrile).

• Concentration and Reconstitution: The eluate is evaporated to dryness under a gentle stream of nitrogen and then reconstituted in a small volume of a suitable solvent for LC-MS/MS analysis.

Instrumental Analysis: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred method for the sensitive and selective quantification of benzotriazoles.

• Chromatographic Separation: The reconstituted sample extract is injected into a liquid chromatograph. The benzotriazoles and Benzotriazole-d4 are separated from other components on a C18 or similar reversed-phase column.

• Mass Spectrometric Detection: The separated compounds are introduced into a tandem mass spectrometer. The instrument is set to monitor specific precursor and product ion transitions for each benzotriazole analyte and for Benzotriazole-d4.

• Quantification: The concentration of each benzotriazole analyte is calculated based on the ratio of its peak area to the peak area of Benzotriazole-d4.

Visualizing the Workflow and Logic

To further clarify the concepts discussed, the following diagrams illustrate the experimental workflow and the logical basis for the superiority of isotopically labeled internal standards.

Figure 1: Experimental Workflow for Benzotriazole Analysis

Figure 2: Rationale for Benzotriazole-d4 Superiority

Conclusion

For the highest level of accuracy and precision in the quantitative analysis of benzotriazoles, the use of a deuterated internal standard, Benzotriazole-d4, is unequivocally the superior choice. Its ability to perfectly mimic the behavior of the native analyte throughout the analytical process provides the most reliable correction for recovery losses and matrix effects. While non-isotopically labeled surrogate standards offer a more cost-effective alternative, they introduce a greater potential for analytical error due to inherent differences in their chemical and physical properties. For researchers, scientists, and drug development professionals who require the utmost confidence in their quantitative data, investing in isotopically labeled internal standards is a critical step towards achieving robust and defensible results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Determining the Limit of Quantification for Benzotriazole-d4: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for determining the limit of quantification (LOQ) for benzotriazoles, with a focus on the widely used internal standard, Benzotriazole-d4. While direct comparative data on the LOQ of Benzotriazole-d4 and its deuterated alternatives is limited in publicly available literature, this document outlines the achievable LOQs for target benzotriazoles when using these standards and presents relevant experimental protocols. This guide also introduces commercially available alternative deuterated benzotriazoles that can be considered for specific analytical needs.

Performance Comparison of Analytical Methods

The limit of quantification for benzotriazoles is highly dependent on the analytical method employed, the sample matrix, and the specific instrumentation used. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a prevalent technique for the sensitive determination of these compounds in various matrices, particularly water samples. When using Benzotriazole-d4 as an internal standard, researchers have achieved low LOQs for a range of non-deuterated benzotriazoles.

Analyte	Method	Matrix	Limit of Quantification (LOQ)	Internal Standard
1H-Benzotriazole	LC-Orbitrap MS	Drinking Water	0.01 µg/L[1]	Benzotriazole-d4
4-Methyl-1H-benzotriazole	LC-Orbitrap MS	Drinking Water	0.01 µg/L[1]	Benzotriazole-d4
5-Methyl-1H-benzotriazole	LC-Orbitrap MS	Drinking Water	0.01 µg/L[1]	Benzotriazole-d4
5,6-Dimethyl-1H-benzotriazole	LC-Orbitrap MS	Drinking Water	0.01 µg/L[1]	Benzotriazole-d4
5-Chloro-1H-benzotriazole	LC-Orbitrap MS	Drinking Water	0.01 µg/L[1]	Benzotriazole-d4
Benzotriazoles	LC-ESI-MS/MS	Groundwater	10 ng/L[2]	Not specified
Benzotriazoles	LC-ESI-MS/MS	Untreated Wastewater	25 ng/L[2]	Not specified
Benzotriazole (B28993)	LC/MS/MS	Drinking Water	0.5 ppb (µg/L)	Benzotriazole-d4

Alternative Deuterated Benzotriazole Standards

While Benzotriazole-d4 is a commonly used internal standard, other deuterated analogs are commercially available and may offer advantages in specific analytical scenarios, such as avoiding isotopic interference or better matching the chromatographic behavior of methylated target analytes.

Deuterated Standard	Commercial Availability
1-Methyl-1H-benzotriazole-d3	Available
5-Methyl-1H-benzotriazole-d6	Available

Direct comparisons of the LOQs for these deuterated standards themselves are not readily found in scientific literature. The performance of an internal standard is typically evaluated by its ability to improve the accuracy and precision of the quantification of the target analyte, rather than its own detection limit.

Experimental Protocols

Below are detailed methodologies for the determination of benzotriazoles in water samples, utilizing Benzotriazole-d4 as an internal standard. These protocols are based on established methods and can be adapted for specific laboratory conditions and instrumentation.

Method 1: Solid-Phase Extraction (SPE) followed by LC-Orbitrap MS

This method is suitable for the trace determination of polar benzotriazoles in drinking and surface water.

1. Sample Preparation (Solid-Phase Extraction):

• Acidify the water sample (e.g., 500 mL) to a low pH (e.g., pH 2-3) with a suitable acid (e.g., formic acid).
• Spike the sample with the internal standard solution (Benzotriazole-d4) to a final concentration of, for example, 100 ng/L.
• Condition an SPE cartridge (e.g., Oasis HLB) with methanol (B129727) followed by acidified water.
• Load the acidified water sample onto the SPE cartridge at a flow rate of approximately 5-10 mL/min.
• Wash the cartridge with a small volume of acidified water to remove interferences.
• Dry the cartridge under vacuum.
• Elute the analytes with a suitable organic solvent (e.g., methanol or acetonitrile).
• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a small volume of the initial mobile phase.

2. LC-MS Analysis:

• Liquid Chromatography (LC):
• Column: A C18 reversed-phase column is commonly used.
• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).
• Flow Rate: Typically 0.2-0.4 mL/min.
• Injection Volume: 5-20 µL.
• Mass Spectrometry (MS):
• Ionization: Electrospray ionization (ESI) in positive mode.
• Acquisition Mode: Full scan with high resolution (e.g., >70,000 FWHM) to ensure mass accuracy for identification and quantification.
• Data Analysis: Quantification is performed by comparing the peak area of the analyte to that of the internal standard (Benzotriazole-d4).

Method 2: Direct Aqueous Injection followed by LC/MS/MS

This method is suitable for the analysis of benzotriazole in drinking water samples where lower sensitivity is acceptable.

1. Sample Preparation:

• Take a 1 mL aliquot of the water sample.
• Add the internal standard (Benzotriazole-d4) to a final concentration appropriate for the expected analyte concentration and instrument sensitivity.
• Vortex the sample to ensure homogeneity.
• Transfer the sample to an autosampler vial for analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC):
• Column: A suitable reversed-phase column (e.g., C18 or Phenyl-Hexyl).
• Mobile Phase: A gradient of water and methanol or acetonitrile, both typically containing a small amount of acid (e.g., 0.1% formic acid).
• Flow Rate: 0.3-0.5 mL/min.
• Injection Volume: 20-50 µL.
• Mass Spectrometry (MS/MS):
• Ionization: ESI in positive mode.
• Acquisition Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity. Specific precursor-to-product ion transitions for both the analyte and Benzotriazole-d4 should be optimized.
• Data Analysis: The concentration of the analyte is determined using the internal standard calibration method.

Workflow and Signaling Pathway Diagrams

To visually represent the experimental processes, the following diagrams are provided in the DOT language for Graphviz.

Caption: Experimental workflow for determining the LOQ of benzotriazoles.

Caption: Logic of using an internal standard for accurate quantification.

References

• 1. scispace.com [scispace.com]
• 2. Determination of benzotriazole corrosion inhibitors from aqueous environmental samples by liquid chromatography-electrospray ionization-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Benzotriazole-d4: A Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of Benzotriazole-d4. Given the limited availability of a specific Safety Data Sheet (SDS) for the deuterated compound, the following procedures are based on the well-documented hazards of its parent compound, Benzotriazole. Professionals in research, scientific, and drug development fields should adhere to these guidelines to ensure safe handling and disposal, in consultation with their institution's Environmental Health and Safety (EHS) office.

I. Hazard Profile and Immediate Safety Precautions

Benzotriazole and its deuterated form are classified as hazardous. It is crucial to handle this chemical with care, utilizing appropriate personal protective equipment (PPE) to minimize exposure risks.

Key Hazards:

• Harmful if swallowed.[1][2]

• Causes serious eye irritation.[1]

• Toxic to aquatic life with long-lasting effects.[1][3]

• May cause skin irritation.[2]

Recommended Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves, such as nitrile rubber.

• Eye Protection: Safety glasses with side shields or goggles.[4]

• Protective Clothing: A lab coat or other protective garments to prevent skin contact.[4]

All handling of Benzotriazole-d4 should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the inhalation of dust or vapors.[4] Hands should be washed thoroughly after handling.[1][3]

II. Quantitative Data for Benzotriazole

The following table summarizes key quantitative data for Benzotriazole, which should be considered indicative for Benzotriazole-d4 in the absence of specific data for the deuterated compound.

Property	Value
Molecular Formula	C6H5N3
Molecular Weight	119.12 g/mol [2]
Melting Point	94 - 99 °C / 201.2 - 210.2 °F[3]
Boiling Point	204 °C / 399.2 °F @ 15 mmHg[3]
Flash Point	170 °C / 338 °F[3]
Oral LD50 (Rat)	500 mg/kg[1]

III. Step-by-Step Disposal Protocol

This protocol provides a direct, step-by-step guide for the proper disposal of Benzotriazole-d4 waste.

1. Waste Identification and Segregation:

• Identify all waste streams containing Benzotriazole-d4, including the pure compound, contaminated labware (e.g., weighing boats, spatulas), and solutions.

• Segregate Benzotriazole-d4 waste from other chemical waste streams to prevent accidental mixing with incompatible materials.[4]

2. Waste Containerization:

• Use a dedicated, properly sealed, and clearly labeled hazardous waste container.[4]

• The container should be made of a material compatible with the chemical, such as high-density polyethylene.[4]

• The label must clearly state "Hazardous Waste," "Benzotriazole-d4," and list the associated hazards (e.g., "Harmful if Swallowed," "Eye Irritant," "Toxic to Aquatic Life").[4]

3. Waste Collection:

• Solid Waste: Carefully transfer the material into the waste container, avoiding the creation of dust.[4][5] Contaminated items such as gloves, weighing paper, and pipette tips should be placed in the solid waste container.[4]

• Liquid Waste: For solutions containing Benzotriazole-d4, carefully pour the liquid into a designated liquid waste container. Do not mix with acidic waste.[4]

4. Storage:

• Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.[4]

• The storage area should be away from heat sources and incompatible materials.[4]

5. Final Disposal:

• Arrange for the collection and disposal of the hazardous waste through an approved and licensed waste disposal company.[1][2][3]

IV. Spill and Accidental Release Measures

In the event of a spill, the following steps should be taken:

• Evacuate and Ventilate: If the spill is large, evacuate the immediate area and ensure adequate ventilation.[4]

• Containment: Prevent the spill from spreading and from entering drains or waterways.[4][5] For land spills, use an inert absorbent material like sand or earth to contain the substance.

• Cleanup: Carefully sweep or scoop up the spilled material without creating dust.[5] Place all contaminated materials into a clearly labeled, sealed container for disposal.[4][5]

• Decontamination: Clean the spill area thoroughly with soap and water.[4]

• Personal Protection: For large spills, responders should wear enhanced PPE.

V. Experimental Workflow and Logical Relationships

The following diagram illustrates the procedural workflow for the proper disposal of Benzotriazole-d4.

Caption: Workflow for the safe disposal of Benzotriazole-d4.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. columbuschemical.com [columbuschemical.com]
• 3. fishersci.com [fishersci.com]
• 4. benchchem.com [benchchem.com]
• 5. 1H-Benzotriazole | C6H5N3 | CID 7220 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling Benzotriazole-d4

This guide provides immediate, essential safety protocols, personal protective equipment (PPE) recommendations, and operational and disposal plans for handling Benzotriazole-d4. The information is intended for researchers, scientists, and professionals in drug development and is based on safety data for the closely related compound, Benzotriazole.

Hazard Identification and First Aid

Benzotriazole-d4 should be handled with care, assuming it presents hazards similar to its non-deuterated counterpart. The primary hazards include:

• Harmful if swallowed. [1][2][3][4][5]

• Causes serious eye irritation. [1][2][3][4][6]

• May cause skin irritation. [5][6]

• May cause respiratory irritation. [6]

• Toxic to aquatic life with long-lasting effects. [1][2][4][7]

In the event of exposure, the following first aid measures should be taken:

• After inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen and seek medical attention if you feel unwell.[6]

• After skin contact: Wash off immediately with plenty of soap and water.[6] Remove contaminated clothing and launder it before reuse.[8] If skin irritation persists, seek medical advice.[6]

• After eye contact: Rinse cautiously with water for several minutes.[1][2][4][6] If present, remove contact lenses and continue rinsing.[1][2][4][6] If eye irritation persists, get medical advice/attention.[1][2][4][6]

• After ingestion: Rinse mouth with water.[5][6] Do NOT induce vomiting.[6] Seek immediate medical attention.[6]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling Benzotriazole-d4. The following PPE is recommended to minimize exposure:

• Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374.[9] The suitability and durability of a glove type depend on usage, including the frequency and duration of contact.[8]

• Eye and Face Protection: Use safety glasses with side shields or chemical goggles.[10][11]

• Skin and Body Protection: Wear a lab coat, long-sleeved shirts, and long pants.[12] In cases of potential significant exposure, chemical-resistant suits may be necessary.[8] Safety footwear is also recommended.[8]

• Respiratory Protection: Use in a well-ventilated area.[8] If dust is generated or ventilation is inadequate, a NIOSH-approved particulate dust filter respirator is recommended.[10][12]

Quantitative Safety Data

The following table summarizes key quantitative safety data for Benzotriazole, which should be considered indicative for Benzotriazole-d4.

Property	Value
Acute Toxicity (Oral)	LD50 Oral - Rat - 500 mg/kg
Flash Point	170 °C / 338 °F
Autoignition Temperature	400 °C / 752 °F
Water Solubility	19 g/L at 25 °C (for Benzotriazole)
Melting Point/Range	94 - 99 °C / 201.2 - 210.2 °F (for Benzotriazole)

Note: This data is for Benzotriazole and is provided as a reference for Benzotriazole-d4.

Experimental Protocols: Handling and Disposal Procedures

Step-by-Step Handling Procedure:

• Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical fume hood.[8] Have all necessary PPE donned correctly.

• Handling the Solid: When weighing or transferring the solid compound, take care to avoid creating dust.[8][13] Use appropriate tools (e.g., spatulas) and handle them gently.

• Preparing Solutions: If preparing a solution, add the solid to the solvent slowly to avoid splashing.

• Post-Handling: After handling, wash your hands thoroughly with soap and water.[8] Clean all equipment and the work area to prevent cross-contamination.

Step-by-Step Disposal Procedure:

• Waste Identification and Segregation: Identify all waste streams containing Benzotriazole-d4, including unused product, contaminated labware (e.g., gloves, weighing papers, pipette tips), and solutions.[13] Segregate this waste from other chemical waste to prevent reactions with incompatible materials.[13]

• Containerization: Use a dedicated, properly sealed, and clearly labeled hazardous waste container.[13] The container should be made of a compatible material, such as high-density polyethylene.[13] The label must clearly indicate "Hazardous Waste," "Benzotriazole-d4," and list the associated hazards.[13]

• Waste Collection:

  • Solid Waste: Carefully transfer the material into the designated waste container, minimizing dust generation.[13] Contaminated items like gloves and weighing paper should be placed in this container.[13]

  • Liquid Waste: Carefully pour solutions into a designated liquid hazardous waste container.[13]

• Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and secure area away from heat and incompatible materials.[13]

• Final Disposal: Arrange for the disposal of the hazardous waste through a licensed waste disposal company, following all local, state, and federal regulations.[7][10] Do not allow the chemical or its containers to enter drains or waterways.[7][10]

Workflow for Safe Handling and Disposal

Caption: Workflow for the safe handling and disposal of Benzotriazole-d4.

This comprehensive guide is intended to provide a foundation for the safe handling of Benzotriazole-d4 in a laboratory setting. Always refer to the specific Safety Data Sheet (SDS) for the most detailed information and consult with your institution's environmental health and safety department for any questions.

References

• 1. pentachemicals.eu [pentachemicals.eu]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. cpachem.com [cpachem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. columbuschemical.com [columbuschemical.com]
• 6. benchchem.com [benchchem.com]
• 7. cdn.chemservice.com [cdn.chemservice.com]
• 8. sdfine.com [sdfine.com]
• 9. carlroth.com [carlroth.com]
• 10. datasheets.scbt.com [datasheets.scbt.com]
• 11. pallavchemicals.com [pallavchemicals.com]
• 12. lanxess.com [lanxess.com]
• 13. benchchem.com [benchchem.com]